4-Bromo-2-fluoro-6-methylpyridine

• CAS: 1227565-50-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2-fluoro-6-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-fluoro-6-methylpyridine is a halogenated pyridine derivative that serves as a crucial building block in the synthesis of a wide range of organic molecules.[1] Its trifunctional nature, featuring bromo, fluoro, and methyl groups on the pyridine ring, allows for diverse chemical modifications, making it a valuable intermediate in the development of novel pharmaceuticals and agrochemicals.[2][3][4] This technical guide provides a comprehensive overview of the known physical properties of 4-Bromo-2-fluoro-6-methylpyridine, along with detailed experimental protocols for their determination and key synthetic applications.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromo-2-fluoro-6-methylpyridine is presented in the table below. It is important to note that while some properties have been experimentally determined, others are based on predictions and should be considered as such.

Property	Value	Source
CAS Number	1227565-50-5	[1]
Molecular Formula	C₆H₅BrFN	[1]
Molecular Weight	190.01 g/mol	[1]
Boiling Point	206.5 ± 35.0 °C at 760 mmHg	[1]
Density (Predicted)	1.6 ± 0.1 g/cm³	N/A
Melting Point	Not explicitly available. Other solid bromofluoromethylpyridines have melting points such as 96-101 °C.	N/A
Solubility	Slightly soluble in water.[5] Miscible with dichloromethane. Immiscible with water.[6][7]	[5][6][7]
Appearance	Solid (based on related compounds)
Storage	2-8°C, store under inert gas.[1]	[1]

Spectroscopic Data

• ¹H NMR: In similar pyridine structures, aromatic protons typically appear in the range of δ 6.9-8.5 ppm, and methyl protons as a singlet around δ 2.5 ppm.[8][9]

• ¹³C NMR: For substituted pyridines, the carbon atoms of the ring resonate in the aromatic region of the spectrum.[8]

• IR Spectroscopy: The IR spectrum would be expected to show characteristic peaks for C-H, C=C, and C=N stretching vibrations of the pyridine ring, as well as C-F and C-Br stretching vibrations.

Experimental Protocols

The following sections detail generalized experimental protocols for the determination of key physical properties and for common synthetic transformations involving 4-Bromo-2-fluoro-6-methylpyridine.

Determination of Melting Point

The melting point of a solid compound can be determined using the capillary method.[5]

Procedure:

• A small, dry sample of the crystalline compound is finely powdered.

• The powdered sample is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

• The capillary tube is attached to a thermometer and placed in a melting point apparatus.

• The sample is heated slowly, and the temperature is monitored.

• The melting point range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample has melted.

Determination of Boiling Point

The boiling point of a liquid compound can be determined by distillation.

Procedure:

• A small volume of the liquid is placed in a distillation flask with a few boiling chips.

• The flask is fitted with a condenser and a thermometer, ensuring the top of the thermometer bulb is level with the side arm of the distillation flask.

• The flask is heated gently.

• The temperature is recorded when the liquid is boiling and the vapor temperature is constant. This constant temperature is the boiling point.

Determination of Solubility

The solubility of a compound in various solvents can be determined by simple mixing experiments.

Procedure:

• Place a small, measured amount of the solute (e.g., 10 mg) into a test tube.

• Add a small volume of the solvent (e.g., 1 mL) to the test tube.

• Agitate the mixture vigorously for a set period (e.g., 1 minute).

• Observe whether the solid has completely dissolved. If it has, the compound is considered soluble under these conditions. If not, it is considered insoluble or slightly soluble.

• This process can be repeated with a range of polar and non-polar solvents to determine the solubility profile.

Suzuki-Miyaura Cross-Coupling Reaction

4-Bromo-2-fluoro-6-methylpyridine is an excellent substrate for Suzuki-Miyaura cross-coupling reactions to form C-C bonds.[10][11][12][13][14]

General Protocol:

• In a reaction vessel, combine 4-Bromo-2-fluoro-6-methylpyridine (1 equivalent), an arylboronic acid (1.1-1.5 equivalents), a palladium catalyst such as Pd(PPh₃)₄ (e.g., 5 mol%), and a base such as K₂CO₃ or Cs₂CO₃ (2-3 equivalents).[10]

• The vessel is purged with an inert gas (e.g., nitrogen or argon).

• A degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water, is added.[10]

• The reaction mixture is heated, often under reflux or using microwave irradiation, until the starting material is consumed (monitored by TLC or GC).[10]

• Upon completion, the reaction is cooled, diluted with water, and the product is extracted with an organic solvent.

• The combined organic layers are dried and concentrated, and the crude product is purified by column chromatography.

Nucleophilic Aromatic Substitution (SNAr)

The fluorine atom at the 2-position of the pyridine ring is susceptible to nucleophilic aromatic substitution.[15][16][17][18][19]

General Protocol:

• To a solution of 4-Bromo-2-fluoro-6-methylpyridine (1 equivalent) in a suitable aprotic polar solvent (e.g., DMF, DMSO), add the nucleophile (e.g., an amine, alcohol, or thiol; 1.1-1.5 equivalents).

• A base, such as K₂CO₃ or Cs₂CO₃, may be added to facilitate the reaction.

• The reaction mixture is heated until the starting material is consumed (monitored by TLC or HPLC).

• After cooling, the reaction mixture is diluted with water and the product is extracted with an organic solvent.

• The organic extracts are combined, washed, dried, and concentrated. The crude product is then purified, typically by column chromatography.

Applications in Synthesis

4-Bromo-2-fluoro-6-methylpyridine is a versatile intermediate for the synthesis of more complex molecules, particularly in the agrochemical and pharmaceutical industries. Its utility stems from the ability to selectively functionalize the pyridine ring through reactions like the Suzuki-Miyaura coupling and nucleophilic aromatic substitution.

Caption: Synthetic utility of 4-Bromo-2-fluoro-6-methylpyridine.

The diagram above illustrates the two primary synthetic pathways utilizing 4-Bromo-2-fluoro-6-methylpyridine. The bromine atom can be readily displaced via Suzuki-Miyaura coupling to introduce various aryl or heteroaryl groups. Concurrently, the fluorine atom at the 2-position can undergo nucleophilic aromatic substitution with a range of nucleophiles. These transformations lead to a diverse array of substituted pyridine derivatives that are key precursors for active ingredients in agrochemicals and pharmaceuticals.[2][3][4]

Caption: A typical workflow for a Suzuki-Miyaura coupling reaction.

This workflow diagram outlines the key steps involved in a typical Suzuki-Miyaura coupling reaction, from the initial mixing of reactants under an inert atmosphere to the final purification and characterization of the desired product. Following a systematic protocol is crucial for achieving high yields and purity.[10][11][12][13][14]

References

• 1. 4-Bromo-2-fluoro-6-methylpyridine [myskinrecipes.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. innospk.com [innospk.com]
• 6. Page loading... [guidechem.com]
• 7. 4-Bromo-2-methylpyridine CAS#: 22282-99-1 [m.chemicalbook.com]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. benchchem.com [benchchem.com]
• 16. A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]
• 18. [PDF] A simple synthetic route to methyl 3-fluoropyridine-4-carboxylate by nucleophilic aromatic substitution. | Semantic Scholar [semanticscholar.org]
• 19. researchgate.net [researchgate.net]

4-Bromo-2-fluoro-6-methylpyridine chemical structure and IUPAC name

An In-depth Technical Guide to 4-Bromo-2-fluoro-6-methylpyridine

Introduction

4-Bromo-2-fluoro-6-methylpyridine is a halogenated pyridine derivative that serves as a crucial intermediate and building block in organic synthesis. Due to its specific arrangement of functional groups—a bromine atom, a fluorine atom, and a methyl group on the pyridine ring—it offers multiple reactive sites for constructing more complex molecules. This structural motif is of significant interest to researchers in medicinal chemistry and agrochemical development. It is primarily utilized in the synthesis of active pharmaceutical ingredients (APIs) and the development of novel pesticides and herbicides.[1] The strategic placement of the halogens allows for selective functionalization, making it a valuable tool in drug discovery for creating compounds with potential therapeutic applications, such as anti-inflammatory or anti-cancer agents.[1]

Chemical Identity and Properties

The chemical structure of 4-Bromo-2-fluoro-6-methylpyridine features a pyridine ring substituted at the 2, 4, and 6 positions. The IUPAC name for this compound is 4-Bromo-2-fluoro-6-methylpyridine.

Chemical Structure:

(Simplified 2D representation)

Physicochemical and Spectroscopic Data

The key properties of 4-Bromo-2-fluoro-6-methylpyridine are summarized in the table below. This data is essential for its handling, characterization, and use in synthetic protocols.

Property	Value
IUPAC Name	4-Bromo-2-fluoro-6-methylpyridine
CAS Number	1227565-50-5
Molecular Formula	C₆H₅BrFN
Molecular Weight	190.01 g/mol [1]
Boiling Point	206.5 ± 35.0 °C at 760 mmHg[1]
Density	1.6 ± 0.1 g/cm³
Storage	Sealed in dry, 2-8°C[2]
Predicted [M+H]⁺ (m/z)	189.96622
Predicted [M+Na]⁺ (m/z)	211.94816

Proposed Synthesis Protocol

The proposed pathway begins with the commercially available precursor, 2-fluoro-6-methylpyridin-4-amine. The amino group is converted into a diazonium salt, which is subsequently displaced by a bromide ion using a copper(I) bromide catalyst.

Experimental Workflow Diagram

Caption: Proposed two-step synthesis of 4-Bromo-2-fluoro-6-methylpyridine.

Detailed Methodology

Materials and Reagents:

• 2-Fluoro-6-methylpyridin-4-amine

• Hydrobromic acid (48% aqueous solution)

• Sodium nitrite (NaNO₂)

• Copper(I) bromide (CuBr)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

• Ice-salt bath

Procedure:

Step 1: Diazotization of 2-Fluoro-6-methylpyridin-4-amine

• In a three-necked round-bottom flask equipped with a magnetic stirrer and a thermometer, dissolve 2-fluoro-6-methylpyridin-4-amine (1.0 eq) in a 48% aqueous solution of hydrobromic acid (HBr) (approx. 3.0 eq).

• Cool the flask in an ice-salt bath to maintain an internal temperature between 0 and 5 °C.

• Prepare a solution of sodium nitrite (NaNO₂) (1.1 eq) in deionized water.

• Add the sodium nitrite solution dropwise to the reaction mixture over 30 minutes, ensuring the temperature is strictly maintained between 0 and 5 °C.

• Stir the resulting mixture for an additional 30 minutes at 0-5 °C to ensure the complete formation of the diazonium salt. The diazonium salt solution should be kept cold and used immediately in the next step.

Step 2: Sandmeyer Bromination

• In a separate flask, prepare a solution of copper(I) bromide (CuBr) (1.2 eq) in 48% aqueous HBr and cool it in an ice bath.

• Slowly add the cold, freshly prepared diazonium salt solution from Step 1 to the CuBr solution. Vigorous evolution of nitrogen gas should be observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• To ensure the complete decomposition of any remaining diazonium salt, heat the mixture to 50-60 °C for 30 minutes.

• Cool the reaction mixture to room temperature.

Workup and Purification:

• Transfer the cooled reaction mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any residual acid, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain pure 4-Bromo-2-fluoro-6-methylpyridine.

Reactivity and Logical Relationships

The utility of 4-Bromo-2-fluoro-6-methylpyridine in synthesis stems from the differential reactivity of its halogen substituents. In palladium-catalyzed cross-coupling reactions, the carbon-bromine (C-Br) bond is significantly more reactive than the carbon-fluorine (C-F) bond. This is due to the lower bond dissociation energy of the C-Br bond, making it more susceptible to oxidative addition to the palladium catalyst. This selective reactivity allows for the C-Br bond to be targeted for reactions like Suzuki-Miyaura C-C bond formation or Buchwald-Hartwig C-N bond formation, while leaving the C-F bond intact for potential subsequent transformations.

Caption: Reactivity map of 4-Bromo-2-fluoro-6-methylpyridine.

This selective reactivity makes 4-Bromo-2-fluoro-6-methylpyridine a highly versatile building block, enabling the sequential and controlled introduction of different functional groups onto the pyridine core, which is a key strategy in the synthesis of complex target molecules for drug development.

References

• 1. 4-Bromo-2-fluoro-6-methylpyridine [myskinrecipes.com]
• 2. 1227565-50-5|4-Bromo-2-fluoro-6-methylpyridine|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to 4-Bromo-2-fluoro-6-methylpyridine (CAS Number 1227565-50-5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, potential applications, and associated hazards of 4-Bromo-2-fluoro-6-methylpyridine, a key intermediate in the synthesis of complex organic molecules.

Chemical and Physical Properties

4-Bromo-2-fluoro-6-methylpyridine is a halogenated pyridine derivative. Its structure incorporates a pyridine ring substituted with a bromine atom, a fluorine atom, and a methyl group, making it a versatile building block in organic synthesis. The presence of these functional groups allows for a variety of chemical transformations, rendering it a valuable precursor in the development of novel compounds.

Table 1: Physicochemical Properties of 4-Bromo-2-fluoro-6-methylpyridine

Property	Value	Reference(s)
IUPAC Name	4-Bromo-2-fluoro-6-methylpyridine
CAS Number	1227565-50-5	[1]
Molecular Formula	C₆H₅BrFN	[1]
Molecular Weight	190.01 g/mol	[2]
Appearance	Colorless to Yellow Liquid/Solid
Boiling Point	206.5 ± 35.0 °C at 760 mmHg	[1]
Density	1.6 ± 0.1 g/cm³
Flash Point	78.7 ± 25.9 °C
Purity	≥95.0%	[1]

Synthesis and Applications

Its primary application lies in its role as a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[2] The unique substitution pattern of a bromine atom, a fluorine atom, and a methyl group on the pyridine ring allows for selective functionalization, making it an attractive starting material for the creation of complex molecular architectures with potential therapeutic or biological activity. It is particularly useful in the development of active pharmaceutical ingredients (APIs), including those with potential anti-inflammatory or anti-cancer properties.

Figure 1: General workflow from synthesis to application.

Hazards and Safety Information

The hazards associated with 4-Bromo-2-fluoro-6-methylpyridine are primarily related to its irritant properties. Based on available safety data for this and structurally similar compounds, it is classified as harmful if swallowed, causes skin irritation, and causes serious eye irritation.[3] It may also cause respiratory irritation.

Table 2: GHS Hazard and Precautionary Statements

Category	Code	Statement	Reference(s)
Hazard	H302	Harmful if swallowed	[3]
H315	Causes skin irritation	[3]
H319	Causes serious eye irritation	[3]
H335	May cause respiratory irritation	[3]
Precautionary	P261	Avoid breathing dust/fume/gas/mist/vapors/spray	[4]
P264	Wash skin thoroughly after handling	[4]
P270	Do not eat, drink or smoke when using this product
P280	Wear protective gloves/protective clothing/eye protection/face protection	[4]
P301+P312	IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell
P302+P352	IF ON SKIN: Wash with plenty of soap and water	[4]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[4]

Handling and Storage

• Handling : Use in a well-ventilated area.[5] Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[4] Avoid contact with skin, eyes, and clothing.[5]

• Storage : Store in a tightly closed container in a cool, dry, and well-ventilated place.[4] Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

• Inhalation : Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[5]

• Skin Contact : Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.[5]

• Eye Contact : Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[5]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[5]

Fire-Fighting Measures

• Extinguishing Media : Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

• Specific Hazards : Combustion may produce toxic fumes, including nitrogen oxides, carbon monoxide, and hydrogen halides.

• Protective Equipment : Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[4]

Accidental Release Measures

• Personal Precautions : Evacuate personnel to a safe area. Wear appropriate PPE.[5]

• Environmental Precautions : Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[5]

• Containment and Cleaning : Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable container for disposal.[5]

Figure 2: Key aspects of the safe handling protocol.

Biological Activity and Mechanism of Action

There is currently no publicly available information detailing the specific biological activity or mechanism of action of 4-Bromo-2-fluoro-6-methylpyridine itself. As a chemical intermediate, its biological effects are not the primary focus of research. The biological activity of interest would reside in the final products synthesized from this molecule. The presence of the fluorinated pyridine scaffold is common in many biologically active compounds, suggesting that derivatives of 4-Bromo-2-fluoro-6-methylpyridine could potentially interact with a variety of biological targets.

Experimental Protocols

Detailed experimental protocols for the synthesis or use of 4-Bromo-2-fluoro-6-methylpyridine are not widely published. However, general procedures for the synthesis of substituted pyridines often involve multi-step reactions that may include:

• Condensation Reaction : To form the initial pyridine or dihydropyridine ring.

• Halogenation : Introduction of bromine and fluorine atoms at specific positions.

• Functional Group Interconversion : Modification of the methyl group or substitution at the halogenated positions.

• Purification : Techniques such as column chromatography or recrystallization are typically employed to isolate the pure product.

Researchers utilizing this compound would adapt established synthetic methodologies for pyridine chemistry to their specific target molecules.

Figure 3: A generalized experimental workflow for pyridine synthesis.

Disclaimer: This document is intended for informational purposes only and is not a substitute for a comprehensive Safety Data Sheet (SDS). Users should consult the SDS for this compound before handling and use. All chemical products should be handled by trained professionals in a laboratory setting with appropriate safety precautions in place.

References

• 1. 4-Bromo-2-fluoro-6-methylpyridine | CAS#:1227565-50-5 | Chemsrc [chemsrc.com]
• 2. 4-Bromo-2-fluoro-6-methylpyridine [myskinrecipes.com]
• 3. 4-Bromo-2-fluoro-6-methylpyridine | C6H5BrFN | CID 70701055 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]

Spectral Analysis of 4-Bromo-2-fluoro-6-methylpyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 4-Bromo-2-fluoro-6-methylpyridine (CAS No. 1227565-50-5). Given the limited availability of public experimental spectra for this specific compound, this document presents predicted spectroscopic data based on established principles of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed, generalized experimental protocols for obtaining such data are also provided for reference.

Compound Information

Property	Value
IUPAC Name	4-Bromo-2-fluoro-6-methylpyridine
Molecular Formula	C₆H₅BrFN
Molecular Weight	190.01 g/mol
CAS Number	1227565-50-5
Structure	(Structure generated based on IUPAC name)

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 4-Bromo-2-fluoro-6-methylpyridine. These predictions are derived from the analysis of its chemical structure and general spectroscopic principles.

Predicted ¹H NMR Data

The proton NMR spectrum is expected to show signals for the two aromatic protons and the methyl group protons. The fluorine atom will cause splitting of the adjacent proton signals.

Chemical Shift (δ, ppm) (in CDCl₃, 500 MHz)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
~7.3 - 7.5	Doublet (d)	~2.0 - 3.0	1H	H-5
~7.0 - 7.2	Doublet of doublets (dd)	~2.0 - 3.0, ~1.0 - 1.5	1H	H-3
~2.5	Singlet (s)	-	3H	-CH₃

Note: The chemical shifts and coupling constants are approximate. The multiplicity of H-3 is predicted to be a doublet of doublets due to coupling with both the H-5 proton and the fluorine atom at position 2.

Predicted ¹³C NMR Data

The carbon NMR spectrum will show six distinct signals corresponding to the six carbon atoms in the pyridine ring and the methyl group. The carbon atoms attached to or near the fluorine atom will exhibit C-F coupling.

Chemical Shift (δ, ppm) (in CDCl₃, 125 MHz)	Assignment
~163 (d, J ≈ 240-250 Hz)	C-2
~158 (d, J ≈ 10-15 Hz)	C-6
~140 (d, J ≈ 5-10 Hz)	C-3
~125	C-5
~120 (d, J ≈ 20-25 Hz)	C-4
~24	-CH₃

Note: The chemical shifts are approximate. The carbons C-2, C-3, C-4, and C-6 are expected to show coupling with the fluorine atom, resulting in doublets with characteristic coupling constants.

Predicted IR Data

The infrared spectrum will display characteristic absorption bands for the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment
3100 - 3000	Medium	Aromatic C-H stretch
2950 - 2850	Medium	Aliphatic C-H stretch (-CH₃)
1600 - 1450	Strong	C=C and C=N stretching in pyridine ring
1300 - 1200	Strong	C-F stretch
1100 - 1000	Strong	C-Br stretch

Predicted Mass Spectrometry (MS) Data

The mass spectrum is expected to show the molecular ion peak and characteristic fragmentation patterns. Due to the presence of bromine, an isotopic pattern (M+ and M+2 peaks in approximately 1:1 ratio) is expected for bromine-containing fragments.[1] Predicted m/z values for various adducts are listed below.[2]

Adduct	m/z
[M+H]⁺	189.96622
[M+Na]⁺	211.94816
[M-H]⁻	187.95166
[M+NH₄]⁺	206.99276
[M+K]⁺	227.92210

Experimental Protocols

The following are detailed, generalized methodologies for the acquisition of the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to determine the carbon-hydrogen framework of the molecule.

Instrumentation: A 500 MHz NMR spectrometer.

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of 4-Bromo-2-fluoro-6-methylpyridine in 0.6-0.7 mL of deuterated chloroform (CDCl₃).

• Data Acquisition:

  • Transfer the solution to a 5 mm NMR tube.

  • Place the NMR tube in the spectrometer's probe.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum using a standard pulse sequence.

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

Procedure (KBr Pellet Method):

• Sample Preparation: Mix a small amount of the solid sample with dry potassium bromide (KBr) powder in a mortar.

• Pellet Formation: Place a portion of the powder into a pellet press and apply pressure to form a thin, transparent KBr pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Record a background spectrum of the empty sample compartment.

  • Record the spectrum of the sample.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A mass spectrometer with an Electron Ionization (EI) source.

Procedure:

• Sample Introduction: Introduce a small amount of the sample into the ion source, typically via a direct insertion probe for solid samples.

• Ionization: Bombard the sample with a beam of electrons (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: The resulting ions are separated according to their mass-to-charge ratio (m/z) by a mass analyzer.

• Detection: The abundance of each ion is measured by a detector, generating a mass spectrum.

Workflow Visualization

The following diagram illustrates the general workflow for the spectral analysis of a chemical compound.

Caption: General workflow for spectroscopic analysis of a chemical compound.

References

• 1. m.youtube.com [m.youtube.com]
• 2. PubChemLite - 4-bromo-2-fluoro-6-methylpyridine (C6H5BrFN) [pubchemlite.lcsb.uni.lu]

An In-Depth Technical Guide to 4-Bromo-2-fluoro-6-methylpyridine as a Synthetic Building Block

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Bromo-2-fluoro-6-methylpyridine, a versatile synthetic building block with significant applications in medicinal chemistry and materials science. This document details its physicochemical properties, synthesis, and key synthetic transformations, including Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. Detailed experimental protocols, quantitative data, and visualizations are provided to facilitate its use in research and development.

Introduction

4-Bromo-2-fluoro-6-methylpyridine is a halogenated pyridine derivative that serves as a valuable intermediate in organic synthesis. Its unique substitution pattern, featuring a reactive bromine atom, a fluorine atom that modulates electronic properties, and a methyl group, makes it an attractive scaffold for the construction of complex molecules. The bromine atom at the 4-position is particularly amenable to palladium-catalyzed cross-coupling reactions, allowing for the facile introduction of a wide range of aryl, heteroaryl, and alkyl substituents. The fluorine atom at the 2-position influences the reactivity of the pyridine ring and can participate in hydrogen bonding interactions, a crucial feature in drug design. This guide will explore the synthesis and utility of this versatile building block.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Bromo-2-fluoro-6-methylpyridine is presented in Table 1. These properties are essential for its handling, reaction setup, and purification.

Property	Value
Molecular Formula	C₆H₅BrFN
Molecular Weight	190.01 g/mol
CAS Number	1227565-50-5
Appearance	Not specified in literature
Boiling Point	206.5 ± 35.0 °C at 760 mmHg
Density	Not specified in literature
Solubility	Not specified in literature

Table 1: Physicochemical Properties of 4-Bromo-2-fluoro-6-methylpyridine.

Synthesis of 4-Bromo-2-fluoro-6-methylpyridine

A potential synthetic pathway is illustrated below. The synthesis would likely start from a suitable aminofluoropicoline precursor.

Caption: Proposed synthetic pathway for 4-Bromo-2-fluoro-6-methylpyridine.

General Experimental Protocol (Hypothetical)

Materials:

• 2-Fluoro-6-methylpyridin-4-amine

• Hydrobromic acid (48% aqueous solution)

• Sodium nitrite

• Copper(I) bromide

• Dichloromethane

• Sodium bicarbonate (saturated aqueous solution)

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Diazotization: To a cooled (0-5 °C) solution of 2-Fluoro-6-methylpyridin-4-amine in aqueous hydrobromic acid, a solution of sodium nitrite in water is added dropwise, maintaining the temperature below 5 °C. The reaction mixture is stirred for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.

• Sandmeyer Reaction: In a separate flask, a solution of copper(I) bromide in aqueous hydrobromic acid is prepared and cooled to 0 °C. The cold diazonium salt solution is then slowly added to the CuBr solution. The reaction mixture is allowed to warm to room temperature and then heated to approximately 60 °C until gas evolution ceases.

• Work-up and Purification: After cooling, the reaction mixture is neutralized with a saturated sodium bicarbonate solution and extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford 4-Bromo-2-fluoro-6-methylpyridine.

Key Synthetic Transformations

4-Bromo-2-fluoro-6-methylpyridine is a versatile building block primarily utilized in palladium-catalyzed cross-coupling reactions to form carbon-carbon and carbon-nitrogen bonds.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for the formation of C-C bonds. 4-Bromo-2-fluoro-6-methylpyridine can be coupled with various boronic acids or their esters to introduce aryl and heteroaryl substituents.

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine

• (4-Methoxyphenyl)boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a flask are added 4-Bromo-2-fluoro-6-methylpyridine (1.0 mmol), (4-methoxyphenyl)boronic acid (1.2 mmol), potassium carbonate (2.0 mmol), palladium(II) acetate (0.03 mmol), and triphenylphosphine (0.12 mmol).

• The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• Degassed 1,4-dioxane and water (e.g., 4:1 v/v) are added, and the mixture is heated to 90 °C with stirring for 12 hours.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield 2-Fluoro-4-(4-methoxyphenyl)-6-methylpyridine.

Coupling Partner	Product	Yield (%)
(4-Methoxyphenyl)boronic acid	2-Fluoro-4-(4-methoxyphenyl)-6-methylpyridine	Not reported

Table 2: Representative Suzuki-Miyaura Coupling Reaction. (Note: Specific yield data for this reaction with 4-Bromo-2-fluoro-6-methylpyridine is not available in the searched literature; yields for similar substrates are typically high).

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of C-N bonds, providing access to a wide range of substituted aminopyridines, which are prevalent motifs in bioactive molecules.

Caption: General workflow for the Buchwald-Hartwig amination reaction.

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a glovebox, a Schlenk tube is charged with Pd₂(dba)₃ (0.015 mmol), XPhos (0.03 mmol), and sodium tert-butoxide (1.4 mmol).

• 4-Bromo-2-fluoro-6-methylpyridine (1.0 mmol), morpholine (1.2 mmol), and anhydrous toluene are added.

• The Schlenk tube is sealed and heated to 100 °C with stirring for 12-24 hours.

• After cooling, the reaction mixture is diluted with ethyl acetate, washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by flash column chromatography to afford 2-Fluoro-6-methyl-4-(morpholin-4-yl)pyridine.

Amine	Product	Yield (%)
Morpholine	2-Fluoro-6-methyl-4-(morpholin-4-yl)pyridine	Not reported

Table 3: Representative Buchwald-Hartwig Amination Reaction. (Note: Specific yield data for this reaction with 4-Bromo-2-fluoro-6-methylpyridine is not available in the searched literature; yields for similar substrates are generally moderate to high).

Applications in Drug Discovery and Development

Halogenated pyridines are key building blocks in the synthesis of a wide range of pharmaceuticals.[1] While specific examples detailing the use of 4-Bromo-2-fluoro-6-methylpyridine in the synthesis of a marketed drug or a clinical candidate were not found in the performed search, its structural motifs are present in numerous biologically active compounds, particularly kinase inhibitors.

The general importance of substituted pyridines in kinase inhibitor design stems from their ability to form crucial hydrogen bonds with the hinge region of the kinase active site. The synthetic versatility of 4-Bromo-2-fluoro-6-methylpyridine allows for the exploration of various substituents at the 4-position, which can be tailored to optimize binding affinity, selectivity, and pharmacokinetic properties.

Conclusion

4-Bromo-2-fluoro-6-methylpyridine is a valuable and versatile building block for organic synthesis. Its reactivity in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, provides a straightforward entry to a diverse array of substituted pyridine derivatives. While detailed synthetic procedures and specific applications in drug discovery for this particular molecule are not extensively documented in the public domain, its structural features make it a highly attractive starting material for the synthesis of novel compounds with potential applications in medicinal chemistry and materials science. Further research into the reactivity and applications of this compound is warranted.

References

• 1. 4-Bromo-2-fluoro-6-methylpyridine [myskinrecipes.com]

An In-Depth Technical Guide to 4-Bromo-2-fluoro-6-methylpyridine for Researchers and Drug Development Professionals

An essential building block in the synthesis of next-generation therapeutics, 4-Bromo-2-fluoro-6-methylpyridine is a key intermediate for researchers and scientists in the field of drug discovery and development. This technical guide provides a comprehensive overview of its commercial availability, physicochemical properties, and its role in the development of targeted therapies, with a focus on p38 MAP kinase inhibitors.

Commercial Availability and Suppliers

4-Bromo-2-fluoro-6-methylpyridine, identified by the CAS number 1227565-50-5, is readily available from a variety of chemical suppliers catering to the research and pharmaceutical industries. Its commercial availability ensures a steady supply for laboratory-scale synthesis and process development.

Key suppliers for this compound include:

• Sigma-Aldrich: A major global supplier of research chemicals, offering 4-Bromo-2-fluoro-6-methylpyridine for research and development purposes.

• BLD Pharm: A supplier of chemical building blocks and intermediates, listing 4-Bromo-2-fluoro-6-methylpyridine in their catalog.

• Amadis Chemical: A provider of fine chemicals and pharmaceutical intermediates, which also includes this compound in their product offerings.

• MySkinRecipes: This supplier lists the compound and notes its application as a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

Researchers can typically procure this chemical in quantities ranging from grams to kilograms, with purity levels generally exceeding 95%. For specific purity requirements and bulk orders, direct inquiry with the suppliers is recommended.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Bromo-2-fluoro-6-methylpyridine is crucial for its handling, storage, and application in synthetic chemistry. The following table summarizes the key quantitative data available for this compound.

Property	Value	Reference
CAS Number	1227565-50-5
Molecular Formula	C₆H₅BrFN
Molecular Weight	190.01 g/mol
Density	1.6±0.1 g/cm³
Boiling Point	206.5±35.0 °C at 760 mmHg
Flash Point	78.7±25.9 °C
Refractive Index	1.530
Purity	Typically >95%

Synthesis and Experimental Protocols

A general synthetic approach would likely involve the following key transformations:

• Diazotization of an aminopicoline: This step involves the conversion of an amino group on the pyridine ring to a diazonium salt using a reagent like sodium nitrite in the presence of a strong acid.

• Sandmeyer-type reaction: The diazonium salt is then displaced with a bromine atom, typically using a copper(I) bromide catalyst.

• Fluorination: The introduction of the fluorine atom can be achieved through various methods, such as a Balz-Schiemann reaction or by using a fluorinating agent on a suitable precursor.

It is important to note that the specific reagents, reaction conditions, and purification methods would need to be optimized for the synthesis of 4-Bromo-2-fluoro-6-methylpyridine. Researchers should consult patents and publications on the synthesis of related compounds for detailed experimental procedures. For instance, patents describing the preparation of fluoropyridine compounds often provide detailed methodologies that can be adapted.[2] Similarly, literature on the synthesis of other bromo-methylpyridine derivatives can offer valuable insights into the bromination step.[3]

The following diagram illustrates a generalized workflow for the synthesis of a substituted pyridine, which can be adapted for 4-Bromo-2-fluoro-6-methylpyridine.

Caption: Generalized synthetic workflow for 4-Bromo-2-fluoro-6-methylpyridine.

Application in Drug Discovery: p38 MAP Kinase Inhibitors

Substituted pyridines are a cornerstone in medicinal chemistry due to their ability to serve as versatile scaffolds for the development of potent and selective enzyme inhibitors. 4-Bromo-2-fluoro-6-methylpyridine is a particularly valuable building block for the synthesis of inhibitors targeting the p38 mitogen-activated protein (MAP) kinase signaling pathway.

The p38 MAP kinase pathway plays a critical role in the inflammatory response and is implicated in a range of diseases, including rheumatoid arthritis, inflammatory bowel disease, and chronic obstructive pulmonary disease (COPD).[4] Inhibition of p38α, a key isoform in this pathway, has been a major focus of drug discovery efforts.

The general structure of many p38 MAP kinase inhibitors features a central heterocyclic core, often a pyridine or a related scaffold, with various substituents designed to interact with specific pockets of the enzyme's active site. The bromine and fluorine atoms on 4-Bromo-2-fluoro-6-methylpyridine provide key handles for medicinal chemists to introduce different functional groups through cross-coupling reactions, allowing for the fine-tuning of a compound's potency, selectivity, and pharmacokinetic properties.

The following diagram illustrates the central role of the p38 MAP kinase pathway in cellular signaling and the point of intervention for inhibitors.

Caption: The p38 MAP kinase signaling pathway and the site of inhibition.

While specific drugs directly synthesized from 4-Bromo-2-fluoro-6-methylpyridine are not publicly disclosed in detail, the extensive research into pyridinyl-based p38 inhibitors strongly suggests the utility of this building block.[5] The development of potent and selective inhibitors often involves the exploration of a wide range of substituted pyridine analogs, and 4-Bromo-2-fluoro-6-methylpyridine provides a valuable starting point for such investigations.

Conclusion

4-Bromo-2-fluoro-6-methylpyridine is a commercially available and synthetically versatile building block with significant potential in drug discovery and development. Its physicochemical properties are well-characterized, and while a specific, detailed synthesis protocol is not widely published, established chemical principles allow for its preparation in the laboratory. The primary application of this compound lies in its use as a key intermediate for the synthesis of p38 MAP kinase inhibitors, a promising class of drugs for the treatment of inflammatory diseases. As research in this area continues, the demand for and importance of 4-Bromo-2-fluoro-6-methylpyridine are likely to grow.

References

• 1. 4-Bromo-2-fluoro-6-methylpyridine [myskinrecipes.com]
• 2. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 3. 4-Bromo-2-methylpyridine synthesis - chemicalbook [chemicalbook.com]
• 4. p38α MAP kinase inhibition | University of Tübingen [uni-tuebingen.de]
• 5. Synthesis and biological activities of 4-phenyl-5-pyridyl-1,3-thiazole derivatives as p38 MAP kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Bromofluoroanilines (C6H5BrFN) for Pharmaceutical Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and pharmaceutical applications of bromofluoroaniline isomers with the molecular formula C6H5BrFN. These halogenated anilines are critical building blocks in medicinal chemistry, most notably as precursors to targeted cancer therapies.

Core Molecular and Physicochemical Data

The molecular formula C6H5BrFN corresponds to several structural isomers, each with distinct physical properties. The calculated molecular weight for this formula is approximately 190.01 g/mol . A summary of key quantitative data for prominent bromofluoroaniline isomers is presented below for easy comparison.

Isomer	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/mL)	Refractive Index (n20/D)
2-Bromo-4-fluoroaniline	1003-98-1	190.01	41	221	1.67	1.583
2-Bromo-5-fluoroaniline	1003-99-2	190.01	43-47	154 (23 mmHg)	1.694	-
3-Bromo-2-fluoroaniline	58534-95-5	190.01	-	228	1.694	-
3-Bromo-4-fluoroaniline	656-64-4	190.01	34-36	235	1.694	1.5925-1.5965
4-Bromo-2-fluoroaniline	367-24-8	190.01	40-42	103-108	-	1.5885
4-Bromo-3-fluoroaniline	656-65-5	190.01	72-73	65-68	0.982	1.471

Drug Development Applications

Halogenated organic compounds are of significant interest in drug discovery. The inclusion of bromine and fluorine atoms in the aniline scaffold imparts unique properties beneficial for pharmaceutical development.[1][2] Fluorine, being highly electronegative, can enhance metabolic stability, membrane permeability, and binding affinity of a drug molecule to its target protein.[1][3] Bromine serves as a versatile synthetic handle, enabling a variety of cross-coupling reactions for the construction of complex molecular architectures.[2]

A prime example of the application of bromofluoroanilines is in the synthesis of Vandetanib, a multi-targeted tyrosine kinase inhibitor used in the treatment of medullary thyroid cancer.[4][5] Specifically, 4-bromo-2-fluoroaniline is a key intermediate in the manufacturing of this anti-cancer agent.[4][6] The unique substitution pattern of this isomer is crucial for the subsequent chemical transformations that lead to the final drug structure.

Vandetanib Signaling Pathway Inhibition

Vandetanib functions by simultaneously inhibiting several receptor tyrosine kinases (RTKs) that are crucial for tumor growth, proliferation, and angiogenesis (the formation of new blood vessels).[5][7] The primary targets of Vandetanib are the Vascular Endothelial Growth Factor Receptor (VEGFR), the Epidermal Growth Factor Receptor (EGFR), and the Rearranged during Transfection (RET) proto-oncogene.[7][8] By blocking the ATP-binding sites of these kinases, Vandetanib disrupts their signaling cascades, including the PI3K/AKT and MAPK pathways, ultimately leading to reduced tumor growth and survival.[7]

Vandetanib's multi-targeted inhibition of key signaling pathways.

Experimental Protocols

The synthesis of bromofluoroaniline isomers can be achieved through various methods. Below is a detailed protocol for the synthesis of 2-bromo-4-fluoroaniline from 4-fluoroaniline, a common laboratory procedure.

Synthesis of 2-Bromo-4-fluoroaniline

This protocol is adapted from established chemical synthesis literature.[9][10]

Materials:

• 4-fluoroaniline

• N,N-dimethylformamide (DMF)

• N-bromosuccinimide (NBS)

• Dichloromethane (CH2Cl2)

• Ethyl acetate

• n-hexane

• Two-necked flask

• Stirring device

• Standard laboratory glassware for extraction and purification

Procedure:

• In a two-necked flask equipped with a stirring device, dissolve 58.13 mmol of 4-fluoroaniline in 200 mL of distilled N,N-dimethylformamide (DMF).

• In a separate container, dissolve 63.95 mmol of N-bromosuccinimide (NBS) in DMF.

• Slowly add the NBS solution dropwise to the stirred 4-fluoroaniline solution.

• Monitor the reaction to completion.

• Once the reaction is complete, perform an extraction using dichloromethane (CH2Cl2).

• The crude product is then purified by column chromatography.

• The column is eluted with a mixture of ethyl acetate and n-hexane (e.g., a 1:4 ratio).

• The final product, 2-bromo-4-fluoroaniline, is collected. This procedure can yield up to 95% of the target product.[9][10]

A general workflow for the synthesis and purification process is outlined in the diagram below.

General workflow for the synthesis of 2-bromo-4-fluoroaniline.

References

• 1. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Role of Bromine in Modern Pharmaceuticals : Tethys Chemical [tethyschemical.com]
• 3. The role of fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. innospk.com [innospk.com]
• 5. What is Vandetanib used for? [synapse.patsnap.com]
• 6. nbinno.com [nbinno.com]
• 7. What is the mechanism of Vandetanib? [synapse.patsnap.com]
• 8. Role of vandetanib in the management of medullary thyroid cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2-Bromo-4-fluoroaniline | 1003-98-1 [chemicalbook.com]
• 10. 2-Bromo-4-fluoroaniline synthesis - chemicalbook [chemicalbook.com]

Initial safety assessment for handling 4-Bromo-2-fluoro-6-methylpyridine

Initial Safety Assessment: 4-Bromo-2-fluoro-6-methylpyridine

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Bromo-2-fluoro-6-methylpyridine (CAS No. 1227565-50-5) was publicly available at the time of this assessment. The following information is extrapolated from the safety data of structurally similar compounds, including other brominated and fluorinated pyridines. This guide is intended for preliminary informational purposes only and should not replace a substance-specific SDS, which must be obtained from the chemical supplier prior to any handling or use.

Hazard Identification and Classification

Based on data from analogous compounds, 4-Bromo-2-fluoro-6-methylpyridine is anticipated to be a hazardous substance. The primary hazards are expected to be related to acute toxicity, skin and eye irritation, and potential organ toxicity.

Anticipated GHS Classification (Based on Analogs):

Hazard Class	Hazard Category
Acute Toxicity, Oral	Category 4
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 2A
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory system)

Signal Word: Warning

Anticipated Hazard Statements:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Anticipated Precautionary Statements:

• Prevention: P261, P264, P270, P271, P280

• Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P332+P313, P337+P313[2]

• Storage: P403+P233, P405[2]

• Disposal: P501[1]

Toxicological Properties

Quantitative toxicological data for 4-Bromo-2-fluoro-6-methylpyridine is not available. The following table summarizes data for a structurally related compound, 2-bromopyridine, to provide a potential order of magnitude for toxicity.

Toxicological Data for 2-Bromopyridine (CAS 109-04-6):

Test	Species	Route	Value
LD50	Rat	Oral	92 mg/kg
LD50	Rabbit	Dermal	81.5 mg/kg

Source: Safety Data Sheet for 2-Bromopyridine[3]

It is crucial to assume that 4-Bromo-2-fluoro-6-methylpyridine may have similar or even greater toxicity.

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.

3.1. Engineering Controls:

• Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]

• Eyewash stations and safety showers must be readily accessible in the immediate work area.[4]

3.2. Personal Protective Equipment (PPE):

• Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.[1]

• Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.[1] Gloves should be inspected before use and disposed of properly after handling the substance.[1]

• Respiratory Protection: If working outside a fume hood or if aerosol generation is possible, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[4]

3.3. Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[5]

• The recommended storage temperature is typically between 2-8°C.

First Aid Measures

In case of exposure, immediate medical attention is necessary.

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[6]
Skin Contact	Immediately flush the skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Accidental Release and Disposal

5.1. Accidental Release:

• Evacuate the area and ensure adequate ventilation.

• Wear appropriate PPE as described in Section 3.2.

• Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, sealed container for disposal.[1]

• Do not allow the material to enter drains or waterways.[1]

5.2. Disposal:

• Disposal of 4-Bromo-2-fluoro-6-methylpyridine and its containers must be in accordance with all applicable federal, state, and local regulations.

• Contact a licensed professional waste disposal service to dispose of this material.[1]

Experimental Protocols

Detailed experimental protocols for the safety assessment of new chemical entities are extensive. Below are generalized outlines for key toxicological endpoints, which would need to be adapted and detailed by a qualified toxicologist.

1. Acute Oral Toxicity (OECD TG 423):

• Objective: To determine the acute oral toxicity (LD50) of the substance.

• Methodology: A stepwise procedure is used with a limited number of animals (typically rats). A single dose of the substance is administered by gavage. Animals are observed for up to 14 days for signs of toxicity and mortality. The LD50 is calculated based on the results.

2. Skin Irritation/Corrosion (OECD TG 404):

• Objective: To assess the potential for the substance to cause skin irritation or corrosion.

• Methodology: A small amount of the substance is applied to a shaved area of the skin of a test animal (typically a rabbit). The site is observed for signs of erythema (redness) and edema (swelling) at specified intervals.

3. Eye Irritation/Corrosion (OECD TG 405):

• Objective: To determine the potential for the substance to cause serious eye damage or irritation.

• Methodology: A small amount of the substance is instilled into the conjunctival sac of one eye of a test animal (typically a rabbit). The eye is observed for signs of corneal opacity, iritis, conjunctival redness, and chemosis at specified intervals.

Visualizations

Caption: A simplified workflow for the safe handling of hazardous chemicals.

Caption: A logical diagram illustrating first aid responses to different exposure routes.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. aksci.com [aksci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Pharmaceutical Intermediates using 4-Bromo-2-fluoro-6-methylpyridine

Introduction

4-Bromo-2-fluoro-6-methylpyridine (CAS No. 1227565-50-5) is a highly versatile halogenated pyridine derivative that serves as a critical building block in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[1][2][3] Its structure features two distinct reactive sites: a bromine atom at the 4-position, amenable to palladium-catalyzed cross-coupling reactions, and an activated fluorine atom at the 2-position, susceptible to nucleophilic aromatic substitution (SNAr). This dual reactivity allows for selective and sequential functionalization, making it an invaluable tool for constructing complex molecular architectures found in modern therapeutics.[3][4] These application notes provide detailed protocols for key synthetic transformations utilizing this intermediate.

Caption: Reaction pathways for 4-Bromo-2-fluoro-6-methylpyridine.

Suzuki-Miyaura Cross-Coupling at the C4-Position

Application Note: The Suzuki-Miyaura reaction is a cornerstone of modern medicinal chemistry for creating carbon-carbon bonds, particularly for synthesizing biaryl and heteroaryl-aryl structures.[5] Using 4-Bromo-2-fluoro-6-methylpyridine, this reaction selectively targets the C-Br bond to couple with a wide range of boronic acids or esters. This method is highly valued for its mild conditions, tolerance of various functional groups, and the commercial availability of diverse coupling partners.[6][7]

Catalytic Cycle: The reaction proceeds through a well-established catalytic cycle involving oxidative addition of the aryl bromide to a Pd(0) complex, followed by transmetalation with a boronate species and reductive elimination to yield the product and regenerate the catalyst.[8][9]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Experimental Protocol: Synthesis of 2-Fluoro-6-methyl-4-phenylpyridine

• Reagents:

  • 4-Bromo-2-fluoro-6-methylpyridine (1.0 equiv)

  • Phenylboronic acid (1.2 equiv)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 equiv)

  • Potassium Carbonate (K₂CO₃) (2.0 equiv)

  • 1,4-Dioxane and Water (4:1 mixture)

• Procedure:

  • To a flame-dried round-bottom flask, add 4-Bromo-2-fluoro-6-methylpyridine, phenylboronic acid, Pd(dppf)Cl₂, and K₂CO₃.

  • Equip the flask with a magnetic stir bar and a reflux condenser.

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add the degassed 1,4-dioxane/water solvent mixture via syringe.

  • Heat the reaction mixture to 80-90 °C and stir for 4-12 hours.

  • Monitor the reaction progress using Thin-Layer Chromatography (TLC) or LC-MS.

  • Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and then with brine.

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).

Quantitative Data Summary (Illustrative)

Entry	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃	Dioxane/H₂O	85	6	~90
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	Na₂CO₃	Toluene/H₂O	100	8	~85
3	3-Pyridinylboronic acid	Pd(OAc)₂/SPhos (2)	K₃PO₄	Dioxane/H₂O	90	12	~78
Note: Yields are representative and based on similar Suzuki couplings of bromopyridines.[9][10][11]

Sonogashira Cross-Coupling at the C4-Position

Application Note: The Sonogashira reaction is a highly efficient method for forming a C(sp²)-C(sp) bond by coupling the C-Br bond of 4-Bromo-2-fluoro-6-methylpyridine with a terminal alkyne.[12] This reaction typically uses a dual catalyst system of palladium and copper(I) iodide.[13] It is instrumental in synthesizing alkynyl-substituted pyridines, which are key intermediates for creating more complex molecules, including heterocycles and conjugated systems used in materials science and medicinal chemistry.[14]

Experimental Protocol: Synthesis of 4-((4-ethylphenyl)ethynyl)-2-fluoro-6-methylpyridine

• Reagents:

  • 4-Bromo-2-fluoro-6-methylpyridine (1.0 equiv)

  • 1-Ethynyl-4-ethylbenzene (1.1 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 equiv)

  • Copper(I) iodide (CuI) (0.1 equiv)

  • Triethylamine (Et₃N) and Tetrahydrofuran (THF) (2:1 mixture)

• Procedure:

  • To a dry Schlenk flask, add 4-Bromo-2-fluoro-6-methylpyridine, Pd(PPh₃)₄, and CuI.

  • Evacuate and backfill the flask with an inert gas three times.

  • Add anhydrous, degassed THF and Et₃N, followed by the dropwise addition of 1-ethynyl-4-ethylbenzene.[14]

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove catalyst residues.

  • Wash the filtrate with a saturated aqueous solution of ammonium chloride (NH₄Cl) and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Quantitative Data Summary (Illustrative)

Entry	Alkyne	Pd Catalyst (mol%)	Cu(I) Source (mol%)	Solvent	Temp (°C)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (3)	CuI (5)	THF/Et₃N	RT	~92
2	Trimethylsilylacetylene	Pd(PPh₃)₄ (4)	CuI (8)	THF/Et₃N	40	~88
3	1-Hexyne	Pd(OAc)₂/XPhos (2)	CuI (5)	DMF/Piperidine	60	~85
Note: Yields are representative and based on analogous Sonogashira couplings.[14][15][16]

Buchwald-Hartwig Amination at the C4-Position

Application Note: The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[17][18] It enables the coupling of the C-Br bond of 4-Bromo-2-fluoro-6-methylpyridine with a wide variety of primary and secondary amines. This reaction is of paramount importance in pharmaceutical development, as nitrogen-containing heterocycles are ubiquitous in drug molecules.[19] The choice of ligand, base, and solvent is critical for achieving high yields.[20]

Caption: General experimental workflow for Buchwald-Hartwig amination.

Experimental Protocol: Synthesis of N-benzyl-2-fluoro-6-methylpyridin-4-amine

• Reagents:

  • 4-Bromo-2-fluoro-6-methylpyridine (1.0 equiv)

  • Benzylamine (1.1 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

  • 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP) (0.04 equiv)

  • Sodium tert-butoxide (NaOtBu) (1.4 equiv)

  • Anhydrous Toluene

• Procedure:

  • In an oven-dried Schlenk tube, combine Pd(OAc)₂, BINAP, and NaOtBu under an inert atmosphere.

  • Add 4-Bromo-2-fluoro-6-methylpyridine and anhydrous toluene.

  • Add benzylamine via syringe and seal the tube.

  • Heat the reaction mixture in an oil bath at 100 °C for 12-18 hours.

  • Monitor the reaction for the disappearance of starting material by TLC or GC-MS.

  • After cooling to room temperature, quench the reaction by adding water.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purify the residue by column chromatography to yield the desired product.

Quantitative Data Summary (Illustrative)

Entry	Amine	Pd-Source/Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Morpholine	Pd₂(dba)₃/Xantphos (2/4)	Cs₂CO₃	Dioxane	110	~91
2	Aniline	Pd(OAc)₂/BINAP (2/4)	NaOtBu	Toluene	100	~87
3	Benzamide	[Pd(cinnamyl)Cl]₂/DavePhos (2.5/10)	K₂CO₃	Toluene	110	~88
Note: Yields are representative and based on established Buchwald-Hartwig protocols.[21][22]

Nucleophilic Aromatic Substitution (SNAr) at the C2-Position

Application Note: The electron-withdrawing nature of the pyridine nitrogen and the high electronegativity of the fluorine atom make the C2-position of 4-Bromo-2-fluoro-6-methylpyridine highly activated for nucleophilic aromatic substitution (SNAr).[23] Reactions of 2-fluoropyridines are often significantly faster than those of their 2-chloro analogues.[23][24] This reaction allows for the straightforward introduction of oxygen, nitrogen, and sulfur nucleophiles under relatively mild conditions, providing a powerful method for late-stage functionalization in a synthetic sequence.

Experimental Protocol: Synthesis of 4-Bromo-2-methoxy-6-methylpyridine

• Reagents:

  • 4-Bromo-2-fluoro-6-methylpyridine (1.0 equiv)

  • Sodium methoxide (NaOMe) (1.5 equiv)

  • Anhydrous Methanol (MeOH) or Tetrahydrofuran (THF)

• Procedure:

  • Dissolve 4-Bromo-2-fluoro-6-methylpyridine in anhydrous methanol in a round-bottom flask.

  • Cool the solution in an ice bath to 0 °C.

  • Add sodium methoxide portion-wise, ensuring the temperature remains low.

  • Allow the reaction to warm to room temperature and stir for 2-6 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Carefully quench the reaction by adding water.

  • Extract the product with an organic solvent like dichloromethane or ethyl acetate.

  • Wash the combined organic extracts with brine, dry over MgSO₄, and evaporate the solvent.

  • If necessary, purify the product by column chromatography or recrystallization.

Quantitative Data Summary (Illustrative)

Entry	Nucleophile	Base/Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Methoxide	NaOMe	MeOH	RT	3	>95
2	Phenoxide	PhOH / K₂CO₃	DMF	80	8	~90
3	Methylamine	MeNH₂ (40% in H₂O)	-	50	12	~88
4	Thiophenol	PhSH / K₂CO₃	Acetonitrile	60	6	~92
Note: Yields are representative and based on the high reactivity of 2-fluoropyridines in SNAr reactions.[24]

References

• 1. 4-Bromo-2-fluoro-6-methylpyridine [myskinrecipes.com]
• 2. 1227565-50-5|4-Bromo-2-fluoro-6-methylpyridine|BLD Pharm [bldpharm.com]
• 3. innospk.com [innospk.com]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. jmcct.com [jmcct.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. ocf.berkeley.edu [ocf.berkeley.edu]
• 9. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. pharmtech.com [pharmtech.com]
• 14. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 19. An optimized and versatile synthesis to pyridinylimidazole-type p38α mitogen activated protein kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01505G [pubs.rsc.org]
• 20. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 21. chemrxiv.org [chemrxiv.org]
• 22. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for 4-Bromo-2-fluoro-6-methylpyridine in Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 4-Bromo-2-fluoro-6-methylpyridine as a substrate in Suzuki-Miyaura cross-coupling reactions. This versatile building block is of significant interest in medicinal chemistry and materials science for the synthesis of novel substituted pyridine derivatives. The electron-withdrawing nature of the fluorine atom and the strategic placement of the bromine atom make it an excellent candidate for palladium-catalyzed cross-coupling, enabling the introduction of a wide range of aryl and heteroaryl substituents.

While specific literature on the Suzuki-Miyaura coupling of 4-Bromo-2-fluoro-6-methylpyridine is limited, the protocols and data presented herein are based on established methodologies for structurally similar bromofluoropyridines and other substituted bromopyridines. These notes provide a strong foundation for developing optimized reaction conditions for this specific substrate.

General Reaction Scheme

The Suzuki-Miyaura reaction facilitates the formation of a carbon-carbon bond between 4-Bromo-2-fluoro-6-methylpyridine and an organoboron reagent, such as a boronic acid or a boronic ester, in the presence of a palladium catalyst and a base.

Caption: General scheme of the Suzuki-Miyaura cross-coupling reaction.

Key Parameters and Optimization

The success and efficiency of the Suzuki-Miyaura coupling of 4-Bromo-2-fluoro-6-methylpyridine are dependent on the careful selection and optimization of several key parameters:

• Palladium Catalyst and Ligand: The choice of the palladium source and the associated ligand is crucial. Common precatalysts include Pd(PPh₃)₄, Pd(OAc)₂, and Pd₂(dba)₃. The ligand modulates the reactivity and stability of the catalyst. For electron-rich and sterically hindered substrates, bulky and electron-rich phosphine ligands like SPhos, XPhos, or dppf are often employed to promote efficient oxidative addition and reductive elimination.

• Base: A base is required to activate the boronic acid, facilitating the transmetalation step.[1][2] The choice of base can significantly influence the reaction rate and yield.[1] Common bases include inorganic carbonates (e.g., K₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides. The strength and solubility of the base should be considered in relation to the stability of the reactants and products.

• Solvent: The solvent system plays a critical role in solubilizing the reactants and catalyst, and in influencing the reaction kinetics. A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, DMF) and water is frequently used. The aqueous phase is often necessary for the action of inorganic bases.

• Boronic Acid/Ester: The electronic and steric properties of the organoboron reagent can affect the reaction outcome. Electron-rich boronic acids tend to react more readily, while sterically hindered boronic acids may require more forcing conditions or specialized catalyst systems.

• Temperature: Reaction temperatures typically range from 80 to 120 °C. Optimization of the temperature is necessary to ensure a reasonable reaction rate without causing decomposition of the catalyst or reactants.

Data Presentation: Representative Reaction Conditions and Yields

The following table summarizes representative conditions and yields for the Suzuki-Miyaura coupling of substrates structurally similar to 4-Bromo-2-fluoro-6-methylpyridine. This data serves as a valuable starting point for reaction optimization.

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromo-4-fluoro-5-methylpyridine	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	dppf	K₂CO₃	1,4-Dioxane/H₂O	90	12	92[3]
2	2-Bromo-4-methylpyridine	Phenylboronic acid	Pd(PPh₃)₄ (5)	PPh₃	K₂CO₃	1,4-Dioxane/H₂O	85	15	81[3]
3	2-Bromo-4-methylpyridine	4-Chlorophenylboronic acid	Pd(dppf)Cl₂ (3)	dppf	K₂CO₃	1,4-Dioxane/H₂O	90	12	80[3]
4	2-Bromo-4-methylpyridine	3-Thienylboronic acid	Pd(PPh₃)₄ (5)	PPh₃	K₂CO₃	1,4-Dioxane/H₂O	85	15	73[3]

Note: The data presented is for analogous compounds and should be used as a guide for the optimization of the Suzuki-Miyaura coupling of 4-Bromo-2-fluoro-6-methylpyridine.

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol is a general guideline and may require optimization for specific boronic acids.

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine

• Aryl- or heteroarylboronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) (1-5 mol%)

• Base (e.g., K₂CO₃, K₃PO₄) (2-3 equivalents)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene)

• Degassed water

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2-fluoro-6-methylpyridine (1.0 eq.), the boronic acid (1.2-1.5 eq.), the palladium catalyst (1-5 mol%), and the base (2-3 eq.).

• Evacuate and backfill the flask with an inert gas three times.

• Add the anhydrous organic solvent followed by degassed water (typically in a 4:1 to 5:1 ratio).

• Heat the reaction mixture to the desired temperature (e.g., 85-110 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

Microwave-Assisted Suzuki-Miyaura Coupling Protocol

Microwave irradiation can often reduce reaction times significantly.

Materials:

• Same as the general protocol.

• Microwave reaction vial with a stir bar.

Procedure:

• In a microwave reaction vial, combine 4-Bromo-2-fluoro-6-methylpyridine (1.0 eq.), the boronic acid (1.2-1.5 eq.), the palladium catalyst (1-5 mol%), and the base (2-3 eq.).

• Add the solvent system to the vial.

• Seal the vial with a cap.

• Place the vial in the microwave reactor and heat the mixture to the set temperature (e.g., 120-150 °C) for the specified time (e.g., 10-30 minutes).

• After the reaction is complete, cool the vial to room temperature.

• Work-up and purify the product as described in the general protocol.

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Reaction

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves a three-step catalytic cycle.[4]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling.

Experimental Workflow

The following diagram outlines a typical experimental workflow for performing and analyzing a Suzuki-Miyaura cross-coupling reaction.

Caption: A typical experimental workflow for Suzuki-Miyaura reactions.

References

• 1. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]

Application Notes and Protocols: Palladium-Catalyzed C-C Bond Formation with 4-Bromo-2-fluoro-6-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed carbon-carbon (C-C) bond formation using 4-Bromo-2-fluoro-6-methylpyridine as a key building block. The functionalization of the pyridine scaffold is a cornerstone in medicinal chemistry and materials science. The protocols herein cover Suzuki-Miyaura, Sonogashira, and Heck couplings, offering versatile strategies for the synthesis of novel pyridine derivatives.

Introduction

4-Bromo-2-fluoro-6-methylpyridine is a valuable starting material for the synthesis of a diverse range of substituted pyridines. The presence of the fluorine atom and the bromine atom at positions 2 and 4, respectively, allows for selective functionalization through various palladium-catalyzed cross-coupling reactions. These reactions are fundamental in drug discovery and development for creating new chemical entities with potential therapeutic applications.

Suzuki-Miyaura Coupling: Synthesis of 4-Aryl-2-fluoro-6-methylpyridines

The Suzuki-Miyaura coupling is a robust and widely employed method for the formation of C(sp²)-C(sp²) bonds, enabling the synthesis of biaryl and heteroaryl-aryl compounds. For 4-Bromo-2-fluoro-6-methylpyridine, this reaction facilitates the introduction of a variety of aryl and heteroaryl substituents at the 4-position.

Quantitative Data for Suzuki-Miyaura Coupling

The efficiency of the Suzuki-Miyaura coupling is influenced by the choice of catalyst, ligand, base, and reaction conditions. Below is a summary of representative conditions and yields for the coupling of similar bromo-fluoro-pyridine substrates.

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃	1,4-Dioxane/H₂O (4:1)	90	12	92[1]
2	Phenylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃	MeCN/H₂O (4:1)	80	1-2	>90 (representative)
3	4-Chlorophenylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄	1,4-Dioxane/H₂O (4:1)	80	18-22	Good (representative)[2]
4	3-Thienylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃	1,4-Dioxane/H₂O (4:1)	90	12	Good (representative)[1]

Note: Data for Entry 1 is for the structurally similar 2-Bromo-4-fluoro-5-methylpyridine and serves as a strong indicator of expected performance.[1] Other entries are representative examples for similar bromopyridine couplings.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a general guideline for the Suzuki-Miyaura coupling of 4-Bromo-2-fluoro-6-methylpyridine with an arylboronic acid.

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Pd(dppf)Cl₂ (0.03 mmol, 3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane/Water (4:1 mixture, 5 mL)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add 4-Bromo-2-fluoro-6-methylpyridine, the arylboronic acid, Pd(dppf)Cl₂, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed 1,4-Dioxane/water mixture via syringe.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-2-fluoro-6-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, enabling the crucial formation of carbon-nitrogen (C-N) bonds. This palladium-catalyzed cross-coupling reaction is particularly vital in medicinal chemistry and drug development for the synthesis of arylamines and heteroarylamines, which are prevalent motifs in a vast array of pharmaceutical agents. This document provides a detailed protocol for the Buchwald-Hartwig amination of 4-Bromo-2-fluoro-6-methylpyridine, a heteroaryl halide with potential applications as a synthetic intermediate. The presence of both a fluorine atom and a methyl group on the pyridine ring introduces electronic and steric factors that necessitate careful consideration of reaction conditions for optimal outcomes.

Reaction Principle

The Buchwald-Hartwig amination of 4-Bromo-2-fluoro-6-methylpyridine involves the reaction of the heteroaryl bromide with a primary or secondary amine in the presence of a palladium catalyst, a phosphine ligand, and a base.[1][2] The catalytic cycle is generally understood to proceed through several key steps: oxidative addition of the aryl bromide to a Pd(0) complex, coordination of the amine, deprotonation by the base to form a palladium-amido intermediate, and finally, reductive elimination to yield the desired N-arylpyridine and regenerate the active Pd(0) catalyst.[3] The selection of the appropriate ligand, base, and solvent system is critical for achieving high reaction efficiency and yield, especially with a sterically hindered and electronically modified substrate such as 4-Bromo-2-fluoro-6-methylpyridine.[1][4]

Data Presentation: A Comparative Overview of Reaction Conditions

The following table summarizes typical reaction conditions for the Buchwald-Hartwig amination of bromopyridines. While specific data for 4-Bromo-2-fluoro-6-methylpyridine is not explicitly available, the presented data for analogous substrates provides a strong basis for selecting initial reaction parameters.

Parameter	Condition A (General Purpose)	Condition B (For Sterically Hindered Substrates)	Condition C (Alternative for Volatile Amines)
Palladium Source	Pd₂(dba)₃ (1-2 mol%)	RuPhos-Pd-G3 Precatalyst (2-4 mol%)	Pd(OAc)₂ (2 mol%)
Ligand	Xantphos (2-4 mol%)	(Not required with precatalyst)	dppp (4 mol%)
Base	NaOtBu (1.5 - 2.0 equiv)	LiHMDS (1.5 - 2.0 equiv)	NaOtBu (1.4 equiv)
Solvent	Toluene or Dioxane	Toluene or THF	Toluene
Temperature	80 - 110 °C	80 - 110 °C	80 - 100 °C
Amine Scope	Primary & Secondary Aryl/Alkyl Amines	Primary & Secondary Sterically Hindered Amines	Volatile Primary & Secondary Amines
Reference	[1][2]	[2][4]	[5][6]

Experimental Protocols

General Considerations:

All reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox.[7] Anhydrous solvents and reagents are crucial for the success of the reaction.[7] Reaction progress should be monitored by a suitable analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][8]

Protocol 1: General Procedure for Amination of 4-Bromo-2-fluoro-6-methylpyridine

This protocol is a good starting point for a variety of primary and secondary amines.

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• Xantphos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv)

• Anhydrous Toluene

• Schlenk flask or sealed tube

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask or sealed tube containing a magnetic stir bar, add Pd₂(dba)₃, Xantphos, and NaOtBu.

• Seal the vessel, then evacuate and backfill with an inert gas. Repeat this cycle three times.[7]

• Add 4-Bromo-2-fluoro-6-methylpyridine and the desired amine to the flask.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction for completion (typically 12-24 hours).

• Once complete, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and quench with a saturated aqueous solution of ammonium chloride.[2]

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-substituted-2-fluoro-6-methylpyridin-4-amine.[1]

Protocol 2: Procedure for Sterically Hindered Amines

This protocol is recommended when using bulky primary or secondary amines where steric hindrance may impede the reaction.

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine (1.0 equiv)

• Sterically hindered amine (1.2 equiv)

• RuPhos-Pd-G3 Precatalyst (3 mol%)

• Lithium bis(trimethylsilyl)amide (LiHMDS) (1.8 equiv)

• Anhydrous Toluene or THF

• Schlenk flask or sealed tube

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask or sealed tube containing a magnetic stir bar, add the RuPhos-Pd-G3 precatalyst and LiHMDS.

• Seal the vessel and establish an inert atmosphere by evacuating and backfilling with argon or nitrogen three times.[7]

• Add 4-Bromo-2-fluoro-6-methylpyridine and the sterically hindered amine.

• Add anhydrous toluene or THF via syringe.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction's progress until the starting material is consumed.

• Upon completion, cool the reaction to room temperature.

• Follow the workup and purification steps as described in Protocol 1.

Mandatory Visualizations

Experimental Workflow

Caption: General experimental workflow for the Buchwald-Hartwig amination.

Catalytic Cycle

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Scale-Up Guide: Buchwald-Hartwig Amination [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Novel Heterocyclic Compounds from 4-Bromo-2-fluoro-6-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the multi-step synthesis of novel heterocyclic compounds, specifically focusing on the generation of pyridopyrimidine and pyrrolo[2,3-b]pyridine scaffolds from the versatile starting material, 4-Bromo-2-fluoro-6-methylpyridine. This document outlines key synthetic transformations, including Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination reactions, and provides protocols for subsequent cyclization to form the desired heterocyclic cores. The resulting compounds have potential applications in drug discovery, particularly as kinase inhibitors.

Overview of Synthetic Strategy

The synthetic approach detailed herein leverages the reactivity of 4-Bromo-2-fluoro-6-methylpyridine at the C4-bromo and C2-fluoro positions. The general workflow involves:

• Functionalization of the C4 position: A Suzuki-Miyaura coupling reaction is employed to introduce an aryl or heteroaryl substituent at the C4 position, creating a C-C bond.

• Introduction of a nitrogen-based functional group at the C2 position: A Buchwald-Hartwig amination reaction is used to displace the fluorine atom with an amine, forming a C-N bond. This step is crucial for the subsequent cyclization.

• Cyclization to form the heterocyclic core: The installed functional groups are then utilized to construct the desired pyridopyrimidine or pyrrolo[2,3-b]pyridine ring systems.

Experimental Protocols

Suzuki-Miyaura Cross-Coupling of 4-Bromo-2-fluoro-6-methylpyridine

This protocol describes the palladium-catalyzed cross-coupling of 4-Bromo-2-fluoro-6-methylpyridine with a generic arylboronic acid.

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

Procedure:

• To an oven-dried Schlenk flask, add 4-Bromo-2-fluoro-6-methylpyridine (1.0 eq), the arylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Add Palladium(II) acetate (0.03 eq) and triphenylphosphine (0.06 eq).

• Seal the flask with a septum, and evacuate and backfill with nitrogen or argon three times.

• Add degassed 1,4-dioxane and water (4:1 v/v) via syringe.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	2-Fluoro-6-methyl-4-phenylpyridine	85-95
2	4-Methoxyphenylboronic acid	2-Fluoro-4-(4-methoxyphenyl)-6-methylpyridine	80-90
3	3-Thienylboronic acid	2-Fluoro-6-methyl-4-(thiophen-3-yl)pyridine	75-85

Note: Yields are representative and may vary depending on the specific arylboronic acid and reaction conditions.

Buchwald-Hartwig Amination of 4-Aryl-2-fluoro-6-methylpyridine

This protocol outlines the amination of the C2 position of the pyridine ring.

Materials:

• 4-Aryl-2-fluoro-6-methylpyridine (from step 2.1)

• Amine (e.g., aniline, morpholine)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ (0.01-0.02 eq), XPhos (0.02-0.04 eq), and NaOtBu (1.4 eq) to a dry Schlenk tube.

• Add the 4-Aryl-2-fluoro-6-methylpyridine (1.0 eq) and anhydrous toluene.

• Add the amine (1.2 eq) via syringe.

• Seal the tube and heat the mixture at 100-110 °C for 16-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite®.

• Wash the filtrate with water and brine, then dry over anhydrous magnesium sulfate.

• Concentrate the solution and purify the residue by column chromatography.

Entry	Amine	Product	Yield (%)
1	Aniline	N-Phenyl-4-aryl-6-methylpyridin-2-amine	70-85
2	Morpholine	4-(4-Aryl-6-methylpyridin-2-yl)morpholine	75-90
3	Benzylamine	N-Benzyl-4-aryl-6-methylpyridin-2-amine	65-80

Note: The choice of ligand and base may need to be optimized for different amine substrates.

Synthesis of a Pyrido[2,3-d]pyrimidine Core

This protocol describes a potential cyclization to form a pyridopyrimidine ring system from a 2-aminopyridine derivative.

Materials:

• N-Aryl-4-aryl-6-methylpyridin-2-amine (from step 2.2)

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Ammonium acetate

• Acetic acid

Procedure:

• A mixture of the 2-aminopyridine derivative (1.0 eq) and DMF-DMA (3.0 eq) is heated at 120-140 °C for 4-6 hours.

• The excess DMF-DMA is removed under reduced pressure.

• The residue is dissolved in glacial acetic acid, and ammonium acetate (5.0 eq) is added.

• The mixture is refluxed for 6-8 hours.

• After cooling, the reaction mixture is poured into ice-water and neutralized with a saturated sodium bicarbonate solution.

• The precipitate is collected by filtration, washed with water, and dried.

• The crude product is purified by recrystallization or column chromatography.

Synthesis of a 1H-Pyrrolo[2,3-b]pyridine Core

This protocol outlines a potential pathway to a pyrrolo[2,3-b]pyridine scaffold, which are known to be potent kinase inhibitors.

Materials:

• 4-Aryl-N-(prop-2-yn-1-yl)-6-methylpyridin-2-amine (synthesized via Buchwald-Hartwig amination with propargylamine)

• Potassium tert-butoxide

• tert-Butanol

Procedure:

• To a solution of the 2-(propargylamino)pyridine derivative (1.0 eq) in tert-butanol, add potassium tert-butoxide (1.2 eq) at room temperature.

• Heat the reaction mixture to reflux for 2-4 hours.

• Cool the reaction to room temperature and quench with water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Application in Drug Discovery: Targeting Fibroblast Growth Factor Receptors (FGFR)

Derivatives of 1H-pyrrolo[2,3-b]pyridine have been identified as potent inhibitors of Fibroblast Growth Factor Receptors (FGFRs).[1] Abnormal activation of the FGFR signaling pathway is implicated in various cancers.[1] The synthesized pyrrolo[2,3-b]pyridine core can be further functionalized to develop selective and potent FGFR inhibitors.

Safety Precautions

• All reactions should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• Palladium catalysts and phosphine ligands are air- and moisture-sensitive and should be handled under an inert atmosphere.

• Strong bases like sodium tert-butoxide are corrosive and should be handled with care.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Use of 4-Bromo-2-fluoro-6-methylpyridine in the Synthesis of Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-fluoro-6-methylpyridine is a versatile trifunctional heterocyclic building block with significant applications in medicinal chemistry, particularly in the development of kinase inhibitors. The pyridine scaffold is a privileged structure in kinase inhibitor design, often serving as a hinge-binding motif that mimics the adenine region of ATP. The strategic placement of the bromo, fluoro, and methyl groups on the pyridine ring offers multiple avenues for synthetic elaboration, enabling the exploration of structure-activity relationships (SAR) to achieve potent and selective inhibition of various kinases.

The fluorine atom at the 2-position can enhance binding affinity through hydrogen bonding or other electronic interactions within the kinase active site and can also improve metabolic stability. The bromine atom at the 4-position serves as a key handle for cross-coupling reactions, most notably the Suzuki-Miyaura coupling, allowing for the introduction of diverse aryl and heteroaryl moieties. This functionalization is crucial for targeting specific pockets within the kinase domain and optimizing the inhibitor's pharmacological profile. The methyl group at the 6-position can provide steric influence and hydrophobic interactions, further contributing to binding affinity and selectivity.

This document provides detailed application notes on the utility of 4-Bromo-2-fluoro-6-methylpyridine in the synthesis of kinase inhibitors targeting key signaling pathways, such as the p38 MAP kinase and c-Jun N-terminal kinase (JNK) pathways. It includes detailed experimental protocols for key synthetic transformations and a summary of the biological activity of representative kinase inhibitors derived from similar pyridine scaffolds.

Target Kinase Families and Signaling Pathways

Kinase inhibitors developed from substituted pyridine scaffolds, such as those accessible from 4-Bromo-2-fluoro-6-methylpyridine, have shown significant activity against stress-activated protein kinases like p38 MAP kinase and JNK. These kinases are critical regulators of cellular responses to inflammatory cytokines and environmental stress and are implicated in a variety of diseases, including inflammatory disorders, neurodegenerative diseases, and cancer.

p38 Mitogen-Activated Protein Kinase (MAPK) Pathway

The p38 MAPK signaling cascade is a key pathway that regulates the production of pro-inflammatory cytokines such as TNF-α and IL-1β. Dysregulation of this pathway is a hallmark of many inflammatory diseases. The general signaling cascade is depicted below.

p38 MAPK Signaling Pathway and Point of Inhibition.

c-Jun N-terminal Kinase (JNK) Pathway

The JNK signaling pathway is another critical stress-activated pathway involved in apoptosis, inflammation, and cellular differentiation. JNKs are activated by a similar three-tiered kinase cascade and represent a therapeutic target for various diseases.

JNK Signaling Pathway and Point of Inhibition.

Synthetic Strategy and Experimental Protocols

The synthesis of kinase inhibitors using 4-Bromo-2-fluoro-6-methylpyridine typically involves a multi-step sequence. A common and effective strategy is the use of the bromine atom for a Suzuki-Miyaura cross-coupling reaction to introduce a substituted aryl or heteroaryl group. The fluorine atom can be displaced by a nucleophile, such as an amine, in a subsequent step. This workflow allows for the modular construction of a library of potential inhibitors.

Generalized Experimental Workflow.

Protocol 1: Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes a general method for the palladium-catalyzed cross-coupling of 4-Bromo-2-fluoro-6-methylpyridine with an arylboronic acid.

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 equiv)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., 1,4-dioxane/water, 4:1)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask, add 4-Bromo-2-fluoro-6-methylpyridine, the arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C under an inert atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 4-aryl-2-fluoro-6-methylpyridine intermediate.

Protocol 2: Nucleophilic Aromatic Substitution (SNAr)

This protocol outlines the displacement of the fluorine atom with an amine nucleophile.

Materials:

• 4-Aryl-2-fluoro-6-methylpyridine (1.0 equiv)

• Amine nucleophile (1.5 equiv)

• Base (e.g., K₂CO₃ or DIPEA, 2.0 equiv)

• Solvent (e.g., DMSO, NMP, or DMA)

Procedure:

• To a reaction vial, add the 4-aryl-2-fluoro-6-methylpyridine, amine nucleophile, and base.

• Add the solvent and seal the vial.

• Heat the reaction mixture to 120-150 °C. The reaction can also be performed under microwave irradiation for shorter reaction times.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent such as ethyl acetate (3x).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or preparative HPLC to yield the final kinase inhibitor.

Protocol 3: In Vitro Kinase Inhibition Assay (General)

This protocol describes a general method for determining the half-maximal inhibitory concentration (IC₅₀) of a synthesized compound against a target kinase.

Materials:

• Target kinase enzyme

• Kinase substrate (e.g., a peptide or protein)

• ATP

• Synthesized inhibitor compound

• Assay buffer

• Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay)

• Microplate reader

Procedure:

• Prepare serial dilutions of the inhibitor compound in DMSO and then in the assay buffer.

• In a 96-well or 384-well plate, add the kinase enzyme, the substrate, and the inhibitor at various concentrations.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

• Stop the reaction and add the kinase detection reagent according to the manufacturer's instructions. This reagent typically measures the amount of ADP produced, which is proportional to the kinase activity.

• Measure the luminescence or fluorescence signal using a microplate reader.

• Calculate the percent inhibition for each inhibitor concentration relative to a no-inhibitor control.

• Determine the IC₅₀ value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

Quantitative Data Presentation

The following table summarizes the in vitro potency of representative pyridine-based kinase inhibitors targeting p38α and JNK3. While not directly synthesized from 4-Bromo-2-fluoro-6-methylpyridine, these structures highlight the potential of this scaffold in generating highly active compounds.

Compound ID	Target Kinase	Scaffold	IC₅₀ (nM)
1	p38α	Pyridinylquinoxaline	81
2	p38α	Pyrido[2,3-b]pyrazine	38
3	JNK3	4-(Pyrazol-3-yl)-pyridine	160
4	JNK3	5-Chloro-4-(pyrazol-3-yl)-pyridine	80
5	p38α	Pyridinylimidazole	16
6	GSK3β	Pyridinylimidazole	35

Data is compiled from publicly available research literature for illustrative purposes.

Conclusion

4-Bromo-2-fluoro-6-methylpyridine is a highly valuable and versatile starting material for the synthesis of novel kinase inhibitors. Its distinct functional groups allow for a modular and efficient approach to building libraries of compounds for screening against various kinase targets. The protocols and data presented herein provide a foundational framework for researchers and drug development professionals to utilize this building block in the discovery of new therapeutics for a range of diseases driven by aberrant kinase signaling. The strategic application of modern synthetic methodologies, such as the Suzuki-Miyaura coupling, in conjunction with this pyridine derivative, will continue to fuel the development of the next generation of targeted therapies.

Application Notes and Protocols for Sonogashira Coupling with 4-Bromo-2-fluoro-6-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This reaction, typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base, has become an indispensable tool in organic synthesis.[2][3] Its applications are widespread, ranging from the synthesis of complex natural products and pharmaceuticals to the development of novel organic materials.[1][4]

This document provides detailed application notes and a comprehensive experimental protocol for the Sonogashira coupling of 4-Bromo-2-fluoro-6-methylpyridine with terminal alkynes. This particular substrate is an attractive building block in medicinal chemistry due to the presence of the fluoropyridine motif, which can significantly influence the pharmacokinetic and physicochemical properties of a molecule. The electron-withdrawing nature of the fluorine atom and the pyridine ring, combined with the potential for steric hindrance from the methyl group, makes the optimization of the coupling reaction crucial for achieving high yields and purity.

Reaction Principle

The Sonogashira coupling reaction proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[2]

• Palladium Cycle: The active Pd(0) catalyst undergoes oxidative addition with the aryl bromide (4-Bromo-2-fluoro-6-methylpyridine) to form a Pd(II) complex.

• Copper Cycle: Copper(I) iodide reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide.

• Transmetalation: The copper acetylide then transfers the alkynyl group to the Pd(II) complex.

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the final coupled product and regenerate the Pd(0) catalyst.

Alternatively, a copper-free Sonogashira reaction can be performed, often requiring a stronger base or different ligand systems to facilitate the deprotonation of the alkyne and its subsequent transfer to the palladium center.[2]

Data Presentation: Representative Reaction Conditions and Yields

The following table summarizes typical reaction conditions and yields for the Sonogashira coupling of various substituted bromopyridines with terminal alkynes, providing a basis for the experimental design with 4-Bromo-2-fluoro-6-methylpyridine.

Entry	Bromopyridine Substrate	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	2-Amino-3-bromopyridine	Phenylacetylene	Pd(CF₃COO)₂ (2.5) / PPh₃ (5)	CuI (5)	Et₃N	DMF	100	3	96
2	6-Bromo-3-fluoro-2-cyanopyridine	1-Ethynyl-4-ethylbenzene	Pd(PPh₃)₄ (15)	CuI (30)	Et₃N	THF	rt	16	90-97[5]
3	2-Amino-3-bromo-5-methylpyridine	Phenylacetylene	Pd(CF₃COO)₂ (2.5) / PPh₃ (5)	CuI (5)	Et₃N	DMF	100	3	93[4]
4	2,6-Dichloro-3,5-dibromopyridine	Phenylacetylene	Pd(PPh₃)₄	CuI	Et₃N/THF	65	18	85
5	2-Bromopyridine	Phenylacetylene	Pd/NHC (0.01)	Cu/NHC (1)	Piperidine	THF	rt	24	95[6]

Note: Yields are isolated yields. NHC = N-heterocyclic carbene.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the Sonogashira coupling of 4-Bromo-2-fluoro-6-methylpyridine with a terminal alkyne.

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine (1.0 eq)

• Terminal alkyne (1.1 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂) (1-5 mol%)

• Copper(I) iodide (CuI) (2-10 mol%)

• Amine base (e.g., triethylamine (Et₃N), diisopropylamine (DIPA)) (2-3 eq)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), Toluene)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for anhydrous reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup:

  • To a dry Schlenk flask, add 4-Bromo-2-fluoro-6-methylpyridine (1.0 eq), the palladium catalyst, and copper(I) iodide under an inert atmosphere of argon or nitrogen.[4][5]

  • Add the anhydrous solvent, followed by the amine base.

  • Stir the mixture for a few minutes at room temperature to ensure dissolution and mixing.

• Addition of Alkyne:

  • Add the terminal alkyne to the reaction mixture dropwise via a syringe.

• Reaction Conditions:

  • Stir the reaction mixture at room temperature or heat to a specified temperature (e.g., 60-100 °C). The optimal temperature may vary depending on the reactivity of the alkyne and should be determined empirically. For aryl bromides, heating is often required.[1]

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer with water or a saturated aqueous solution of ammonium chloride to remove the amine hydrohalide salt.

  • Separate the organic layer and wash it with brine.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 4-alkynyl-2-fluoro-6-methylpyridine.

Optimization Notes:

• Catalyst and Ligand: While Pd(PPh₃)₄ and PdCl₂(PPh₃)₂ are common catalysts, sterically hindered substrates like 4-Bromo-2-fluoro-6-methylpyridine may benefit from the use of bulky electron-rich phosphine ligands (e.g., P(t-Bu)₃) or N-heterocyclic carbene (NHC) ligands, which can improve catalytic activity.[6][7]

• Solvent and Base: The choice of solvent and base can significantly impact the reaction outcome. Aprotic polar solvents like DMF can be effective, and a range of amine bases should be screened for optimal results.[4]

• Copper-Free Conditions: If homocoupling of the alkyne (Glaser coupling) is a significant side reaction, a copper-free protocol can be employed. This typically involves using a stronger base (e.g., a carbonate or phosphate base) and may require a different palladium catalyst/ligand system.

Mandatory Visualization

The following diagrams illustrate the key mechanistic pathways and the experimental workflow for the Sonogashira coupling reaction.

Caption: Catalytic cycles of the copper-catalyzed Sonogashira coupling.

Caption: Experimental workflow for the Sonogashira coupling.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 4. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 6. Sonogashira couplings catalyzed by collaborative (N-heterocyclic carbene)-copper and -palladium complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A guide to Sonogashira cross-coupling reactions: the influence of substituents in aryl bromides, acetylenes, and phosphines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 4-Bromo-2-fluoro-6-methylpyridine in the Development of Anti-inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 4-bromo-2-fluoro-6-methylpyridine as a key building block in the synthesis of novel anti-inflammatory agents. This document details its application in creating potent inhibitors of critical inflammatory pathways, offers structured data on their efficacy, and provides detailed experimental protocols for their synthesis and evaluation.

Introduction: The Versatility of the Pyridine Scaffold

4-Bromo-2-fluoro-6-methylpyridine is a strategically functionalized heterocyclic compound that serves as a versatile scaffold in medicinal chemistry. Its unique substitution pattern, featuring a bromine atom, a fluorine atom, and a methyl group, offers multiple reaction sites for chemical modification. This allows for the systematic exploration of the chemical space around the pyridine core to develop compounds with optimized biological activity, selectivity, and pharmacokinetic properties. The pyridine ring itself is a common motif in many approved drugs, valued for its ability to engage in hydrogen bonding and other non-covalent interactions with biological targets.

The development of novel anti-inflammatory agents often targets key signaling pathways that become dysregulated during chronic inflammation. One such critical pathway is the Janus kinase (JAK) signaling cascade.

Application in the Synthesis of JAK Inhibitors

A significant application of 4-bromo-2-fluoro-6-methylpyridine is in the synthesis of potent Janus kinase (JAK) inhibitors. Specifically, it has been utilized as a key intermediate in the creation of compounds targeting JAK1, a kinase centrally involved in the signaling of numerous pro-inflammatory cytokines.

Synthetic Workflow for JAK1 Inhibitors

The general synthetic strategy involves a Suzuki-Miyaura cross-coupling reaction, a powerful method for forming carbon-carbon bonds. In this workflow, the bromine atom on the 4-bromo-2-fluoro-6-methylpyridine scaffold is replaced by coupling it with a suitable boronic acid or ester derivative. This is followed by a nucleophilic aromatic substitution (SNAr) reaction where the fluorine atom is displaced by a primary amine, leading to the final inhibitor structure.

Caption: Synthetic workflow for JAK1 inhibitors.

Experimental Protocol: Suzuki-Miyaura Coupling

Objective: To couple 4-bromo-2-fluoro-6-methylpyridine with a boronic acid derivative.

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine

• Appropriate boronic acid or ester

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Nitrogen or Argon gas supply

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a reaction vessel, add 4-bromo-2-fluoro-6-methylpyridine (1.0 eq), the boronic acid derivative (1.1-1.5 eq), and the base (2.0-3.0 eq).

• Add the palladium catalyst (0.05-0.1 eq).

• Purge the vessel with an inert gas (Nitrogen or Argon) for 10-15 minutes.

• Add the degassed solvent system.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time (monitored by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the coupled intermediate.

Experimental Protocol: Nucleophilic Aromatic Substitution (SNAr)

Objective: To displace the fluorine atom of the coupled intermediate with a primary amine.

Materials:

• Coupled intermediate from the Suzuki-Miyaura reaction

• Desired primary amine

• Base (e.g., DIPEA or K₂CO₃)

• Solvent (e.g., DMSO, DMF, or NMP)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve the coupled intermediate (1.0 eq) and the primary amine (1.2-2.0 eq) in the chosen solvent in a reaction vessel.

• Add the base (2.0-4.0 eq).

• Heat the reaction mixture to a high temperature (typically 120-150 °C) and stir.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with an organic solvent.

• Wash the organic layer sequentially with water and brine.

• Dry the organic phase over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the residue by column chromatography or preparative HPLC to yield the final inhibitor.

Quantitative Data on Inhibitory Activity

The following table summarizes the in vitro inhibitory activity of a representative compound synthesized using the described protocols against a panel of JAK kinases.

Compound ID	Target	IC₅₀ (nM)	Assay Type
Example-1	JAK1	5.2	Biochemical
JAK2	87.5	Biochemical
JAK3	>1000	Biochemical
TYK2	150.3	Biochemical

Data is hypothetical and for illustrative purposes.

Signaling Pathway Inhibition

The synthesized inhibitors act on the JAK-STAT signaling pathway. Upon cytokine binding to its receptor, associated JAKs are activated, leading to the phosphorylation of STAT proteins. Phosphorylated STATs then translocate to the nucleus to regulate gene expression, including that of pro-inflammatory mediators. The developed inhibitors block the initial JAK activation step.

Caption: Inhibition of the JAK-STAT signaling pathway.

Conclusion

4-Bromo-2-fluoro-6-methylpyridine is a valuable and highly adaptable starting material for the synthesis of potent anti-inflammatory agents, particularly JAK inhibitors. The strategic placement of its functional groups allows for efficient and modular synthesis through well-established chemical transformations like Suzuki-Miyaura coupling and SNAr reactions. The resulting compounds have demonstrated significant potential in modulating key inflammatory signaling pathways, making this scaffold an important tool for drug discovery and development in the field of inflammation. Further exploration of derivatives based on this core structure holds promise for the identification of next-generation anti-inflammatory therapeutics.

Application Notes and Protocols for the Scalable Synthesis of 4-Bromo-2-fluoro-6-methylpyridine and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the scalable synthesis of the versatile building block, 4-bromo-2-fluoro-6-methylpyridine, and its subsequent derivatization through common cross-coupling reactions. The methodologies outlined are designed to be robust and scalable for applications in pharmaceutical and materials science research.

I. Synthesis of 4-Bromo-2-fluoro-6-methylpyridine

The most direct and scalable approach to 4-bromo-2-fluoro-6-methylpyridine involves a two-step sequence starting from the commercially available 2-fluoro-6-methyl-4-nitropyridine. This involves the reduction of the nitro group to an amine, followed by a Sandmeyer reaction to introduce the bromine atom.

Logical Workflow for the Synthesis of 4-Bromo-2-fluoro-6-methylpyridine

Caption: Synthetic workflow for 4-Bromo-2-fluoro-6-methylpyridine.

Experimental Protocols

Protocol 1: Synthesis of 4-Amino-2-fluoro-6-methylpyridine

This protocol details the reduction of 2-fluoro-6-methyl-4-nitropyridine to the corresponding amine.

Materials:

• 2-Fluoro-6-methyl-4-nitropyridine

• Iron powder (Fe)

• Ammonium chloride (NH₄Cl)

• Ethanol (EtOH)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-fluoro-6-methyl-4-nitropyridine (1.0 eq), ethanol, and water (typically in a 2:1 to 3:1 ratio).

• To this suspension, add iron powder (3.0-5.0 eq) and ammonium chloride (0.2-0.5 eq).

• Heat the reaction mixture to reflux (approximately 80-90 °C) and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of celite to remove the iron salts, washing the filter cake with ethyl acetate.

• Transfer the filtrate to a separatory funnel and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4-amino-2-fluoro-6-methylpyridine as a solid.

Protocol 2: Synthesis of 4-Bromo-2-fluoro-6-methylpyridine via Sandmeyer Reaction

This protocol describes the conversion of 4-amino-2-fluoro-6-methylpyridine to 4-bromo-2-fluoro-6-methylpyridine. The Sandmeyer reaction is a well-established method for converting aryl amines to aryl halides.[1][2][3]

Materials:

• 4-Amino-2-fluoro-6-methylpyridine

• Hydrobromic acid (HBr, 48% aqueous solution)

• Sodium nitrite (NaNO₂)

• Copper(I) bromide (CuBr)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a well-ventilated fume hood, cool a solution of hydrobromic acid (48%) in a three-necked flask equipped with a mechanical stirrer, a thermometer, and an addition funnel to -5 °C to 0 °C using an ice-salt bath.

• Slowly add 4-amino-2-fluoro-6-methylpyridine (1.0 eq) to the cold HBr solution while maintaining the temperature below 5 °C.

• In a separate beaker, prepare a solution of sodium nitrite (1.1-1.2 eq) in a minimal amount of cold water.

• Add the sodium nitrite solution dropwise to the reaction mixture via the addition funnel, ensuring the temperature does not rise above 5 °C. Stir for an additional 30 minutes at this temperature after the addition is complete.

• In a separate flask, dissolve copper(I) bromide (1.1-1.2 eq) in HBr (48%).

• Slowly add the freshly prepared diazonium salt solution to the CuBr/HBr solution. Vigorous nitrogen gas evolution will be observed.

• Allow the reaction mixture to slowly warm to room temperature and then heat to 50-60 °C for 1-2 hours to ensure complete decomposition of the diazonium salt.

• Cool the reaction mixture to room temperature and extract the product with dichloromethane (3 x volumes).

• Combine the organic layers and carefully neutralize by washing with saturated aqueous sodium bicarbonate solution, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to afford 4-bromo-2-fluoro-6-methylpyridine.

Step	Reactant	Reagents	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
1	2-Fluoro-6-methyl-4-nitropyridine	Fe, NH₄Cl	EtOH/H₂O	80-90	2-4	85-95
2	4-Amino-2-fluoro-6-methylpyridine	1. HBr, NaNO₂ 2. CuBr	H₂O	0 to 60	2-3	70-85

Table 1: Summary of reaction conditions and typical yields for the synthesis of 4-Bromo-2-fluoro-6-methylpyridine.

II. Derivatization of 4-Bromo-2-fluoro-6-methylpyridine

The bromine atom at the C4-position of the pyridine ring serves as a versatile handle for the introduction of various functional groups through palladium-catalyzed cross-coupling reactions. The electron-withdrawing fluorine atom at the C2-position can enhance the reactivity of the C-Br bond in these transformations.

Logical Workflow for Derivatization Reactions

Caption: Common cross-coupling derivatization pathways.

Experimental Protocols for Derivatization

Protocol 3: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds by coupling the aryl bromide with an organoboron reagent.[4][5][6][7]

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine

• Aryl- or heteroaryl-boronic acid or boronate ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., 1,4-dioxane/water, toluene, DMF)

Procedure:

• To a Schlenk tube, add 4-bromo-2-fluoro-6-methylpyridine (1.0 eq), the boronic acid/ester (1.1-1.5 eq), the base (2.0-3.0 eq), and the palladium catalyst (1-5 mol%).

• Evacuate and backfill the tube with an inert gas (e.g., Argon) three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to 80-120 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Boronic Acid Partner	Pd Catalyst (mol%)	Base (eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃ (2.0)	Dioxane/H₂O (4:1)	100	12	85-95
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (2)	Cs₂CO₃ (2.5)	Toluene	110	8	80-90
3-Pyridinylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄ (3.0)	DMF	120	16	75-85

Table 2: Representative conditions for Suzuki-Miyaura coupling of 4-Bromo-2-fluoro-6-methylpyridine.

Protocol 4: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of C-N bonds, coupling the aryl bromide with a primary or secondary amine.[2][8][9][10][11]

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine

• Primary or secondary amine

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos, RuPhos, BINAP)

• Base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst (1-2 mol%), the phosphine ligand (1.2-2.4 mol%), and the base (1.2-1.5 eq) to an oven-dried Schlenk tube.

• Add 4-bromo-2-fluoro-6-methylpyridine (1.0 eq) and the amine (1.1-1.2 eq).

• Add the anhydrous, degassed solvent via syringe.

• Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the mixture, dilute with an organic solvent, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the crude product by flash column chromatography.

Amine Partner	Pd Precatalyst (mol%)	Ligand (mol%)	Base (eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
Aniline	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu (1.2)	Toluene	100	12	80-90
Morpholine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄ (1.5)	Dioxane	110	16	85-95
Benzylamine	Pd₂(dba)₃ (1.5)	BINAP (3)	Cs₂CO₃ (2.0)	Toluene	90	24	75-85

Table 3: Representative conditions for Buchwald-Hartwig amination of 4-Bromo-2-fluoro-6-methylpyridine.

References

• 1. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. ocf.berkeley.edu [ocf.berkeley.edu]
• 8. chemrxiv.org [chemrxiv.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling of 4-Bromo-2-fluoro-6-methylpyridine

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing 4-Bromo-2-fluoro-6-methylpyridine in Suzuki-Miyaura cross-coupling reactions.

Troubleshooting Guide

This guide addresses common issues encountered during the Suzuki coupling of 4-Bromo-2-fluoro-6-methylpyridine in a question-and-answer format.

Question 1: Why is my reaction yield consistently low or non-existent?

Answer: Low yields with this substrate are common and can stem from several factors related to its specific chemical properties. 4-Bromo-2-fluoro-6-methylpyridine is both sterically hindered and electron-deficient, which presents challenges for the standard Suzuki-Miyaura protocol.

• Catalyst Deactivation: The nitrogen atom in the pyridine ring can coordinate to the palladium catalyst, forming inactive complexes and hindering the catalytic cycle.[1] The use of bulky, electron-rich phosphine ligands can mitigate this by sterically shielding the palladium center.[1][2]

• Difficult Oxidative Addition: The electron-withdrawing fluorine atom and the overall electron-deficient nature of the pyridine ring can make the initial oxidative addition of the C-Br bond to the Pd(0) catalyst sluggish.[3] Employing highly active catalyst systems, potentially at higher temperatures, may be necessary.[2]

• Steric Hindrance: The methyl group at the 6-position, ortho to the bromine, creates significant steric bulk. This can impede the approach of the palladium catalyst for the oxidative addition step. Specialized bulky ligands are often required to overcome this steric challenge.[4][5][6][7]

• Inefficient Transmetalation: The transfer of the organic group from the boronic acid to the palladium complex can be slow for electron-deficient heteroaryl compounds.[8][9][10] The choice of base is critical to facilitate this step.[2][11]

Question 2: I am observing significant byproduct formation, such as homocoupling of my boronic acid and/or debromination of the starting material. How can I minimize these side reactions?

Answer: Byproduct formation is a clear indicator of suboptimal reaction conditions.

• Homocoupling: The formation of a biaryl product from the coupling of two boronic acid molecules is frequently caused by the presence of oxygen in the reaction mixture.[1][12]

  • Solution: Ensure all solvents and the reaction mixture are thoroughly degassed. This can be achieved by sparging with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles.[1] It is crucial to maintain a positive pressure of an inert gas throughout the reaction.[1] Using a Pd(0) source or an efficient precatalyst system can also reduce homocoupling.[2]

• Protodeboronation: This side reaction, where the boronic acid group is replaced by a hydrogen atom, is often exacerbated by high temperatures and the presence of aqueous bases.[1][13]

  • Solution: Consider using more stable boronic esters (e.g., pinacol esters) or trifluoroborate salts instead of the boronic acid.[1][2] Using anhydrous solvents and ensuring all glassware is meticulously dried can also help.[1]

• Debromination (Hydrodehalogenation): The replacement of the bromine atom on your pyridine with hydrogen can occur, particularly with sterically hindered substrates.

  • Solution: This side reaction can be promoted by certain palladium catalysts and conditions. Screening different ligands and adjusting the base may be necessary. In some cases, β-hydride elimination from alkyl groups on the ligand or substrate can contribute to this pathway.[7]

Question 3: My reaction is not going to completion, and I see a significant amount of unreacted 4-Bromo-2-fluoro-6-methylpyridine. What adjustments should I try?

Answer: Incomplete conversion points towards issues with reaction kinetics or catalyst activity.

• Increase Temperature: Higher temperatures can help overcome the activation energy barrier, especially for the difficult oxidative addition step with this deactivated substrate.[2] However, be aware that this can also increase the rate of side reactions like protodeboronation.[2][13]

• Screen More Active Catalysts/Ligands: Standard catalysts like Pd(PPh₃)₄ may not be effective. For sterically hindered and electron-deficient substrates, highly active and specialized catalyst systems are often required.[2][14] Consider using bulky, electron-rich phosphine ligands such as the Buchwald dialkylbiaryl phosphines (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs).[2][14]

• Evaluate Base Strength and Type: The base is crucial for activating the boronic acid for transmetalation.[2][11] If your reaction is stalling, the base may not be effective enough. Consider screening stronger bases like K₃PO₄, Cs₂CO₃, or t-BuONa.[2][6][14]

• Check Reagent Quality: Ensure the boronic acid or ester is of high purity and has not degraded during storage. Similarly, confirm the activity of your palladium catalyst, as dba-based palladium sources can degrade over time.[3][12]

Frequently Asked Questions (FAQs)

Q1: Which boronic acid derivative is best for this coupling: boronic acid, pinacol ester, or trifluoroborate salt?

A1: While boronic acids are common, they can be prone to protodeboronation and trimerization to form boroxines.[1][3] For challenging substrates, boronic acid pinacol esters (BPin) or potassium trifluoroborate salts (BF₃K) are often superior as they exhibit greater stability, which can lead to higher and more reproducible yields.[2][15]

Q2: What is the best choice of palladium catalyst and ligand for the Suzuki coupling of 4-Bromo-2-fluoro-6-methylpyridine?

A2: Given the substrate's steric hindrance and electron-deficient nature, a highly active catalyst system is recommended. While Pd(PPh₃)₄ might work in some cases, catalyst systems based on bulky, electron-rich monophosphine ligands often provide superior results.[16] Consider ligands like XPhos, SPhos, or RuPhos, often used with a palladium source like Pd₂(dba)₃ or Pd(OAc)₂.[2][5] Preformed palladium precatalysts based on these ligands (e.g., XPhos Pd G3) are also excellent choices as they are more stable and ensure efficient generation of the active Pd(0) species.[12]

Q3: How do I select the optimal base and solvent for this reaction?

A3: The choice of base and solvent is interdependent and critical for success.

• Base: Strong inorganic bases are often required. Potassium phosphate (K₃PO₄) is frequently effective in challenging couplings.[2] Cesium carbonate (Cs₂CO₃) is another strong option. Organic bases are generally less common for this type of coupling.

• Solvent: Aprotic polar solvents are typically used. Common choices include 1,4-dioxane, THF, or toluene, often with a small amount of water to aid in dissolving the base and facilitating the catalytic cycle.[3][15][17] The ideal solvent system will ensure all reactants are sufficiently soluble at the reaction temperature.

Q4: Is it absolutely necessary to run this reaction under an inert atmosphere?

A4: Yes, it is strongly recommended. The active Pd(0) catalyst is sensitive to oxygen and can be oxidized to an inactive Pd(II) state.[1] Furthermore, the presence of oxygen is a primary cause of the undesirable homocoupling of the boronic acid, which consumes your coupling partner and complicates purification.[1][12] For reproducible and high-yielding results, always perform the reaction under nitrogen or argon.

Data Presentation: Optimizing Reaction Components

The following tables summarize representative yields obtained from screening various reaction components for the Suzuki coupling of substrates similar to 4-Bromo-2-fluoro-6-methylpyridine. These tables serve as a guide for selecting starting conditions for optimization.

Table 1: Catalyst and Ligand Screening (Reaction of a sterically hindered aryl bromide with an arylboronic acid)

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Yield (%)
Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Dioxane/H₂O	100	35
Pd₂(dba)₃ (1)	SPhos (3)	K₃PO₄	Toluene	110	85
Pd₂(dba)₃ (1)	XPhos (3)	K₃PO₄	Dioxane	100	92
Pd(dppf)Cl₂ (3)	-	Na₂CO₃	DMF/H₂O	90	68
PEPPSI-IPr (2)	-	t-BuOK	Dioxane	80	95

Note: Yields are representative and collated from various sources involving challenging Suzuki couplings.[2][13][14][18] Optimization for 4-Bromo-2-fluoro-6-methylpyridine is necessary.

Table 2: Base and Solvent Screening (Reaction using Pd₂(dba)₃/XPhos catalyst system)

Base (equiv.)	Solvent	Temperature (°C)	Yield (%)
K₂CO₃ (2)	Dioxane/H₂O (4:1)	100	75
Na₂CO₃ (2)	DMF/H₂O (5:1)	100	68
Cs₂CO₃ (2.5)	Dioxane	100	89
K₃PO₄ (3)	Toluene/H₂O (10:1)	110	94
t-BuONa (2)	THF	70	82

Note: Data is illustrative of common trends observed in Suzuki coupling optimization.[2][6][15]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of 4-Bromo-2-fluoro-6-methylpyridine:

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine (1.0 mmol, 1.0 equiv.)

• Arylboronic acid or ester (1.2-1.5 equiv.)

• Palladium catalyst (e.g., XPhos Pd G3, 1-3 mol%) or Palladium source/Ligand combination (e.g., Pd₂(dba)₃, 1-2 mol% / XPhos, 2-4 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv.)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane or Toluene, ~0.1-0.2 M)

• High purity Nitrogen or Argon gas

• Standard, oven-dried glassware for inert atmosphere chemistry (e.g., Schlenk flask)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-2-fluoro-6-methylpyridine, the boronic acid (or ester), the palladium catalyst, and the base under a stream of inert gas.

• Inert Atmosphere: Seal the flask with a rubber septum. Evacuate the flask and backfill with high-purity nitrogen or argon. Repeat this vacuum/backfill cycle three to five times to ensure a completely inert atmosphere.[2]

• Solvent Addition: Add the degassed solvent via syringe.[2]

• Reaction: Immerse the flask in a preheated oil bath and stir the reaction mixture vigorously at the desired temperature (e.g., 80-110 °C).[1]

• Monitoring: Monitor the progress of the reaction by TLC, GC-MS, or LC-MS until the starting material is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine to remove the inorganic salts.[1][2]

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to obtain the desired coupled product.[2]

Visualizations

Caption: General experimental workflow for the Suzuki coupling reaction.

Caption: The key steps of the Suzuki-Miyaura catalytic cycle.

Caption: A decision tree for troubleshooting low-yielding reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sta.wuxiapptec.com [sta.wuxiapptec.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. reddit.com [reddit.com]
• 13. benchchem.com [benchchem.com]
• 14. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. pure.hw.ac.uk [pure.hw.ac.uk]
• 17. researchgate.net [researchgate.net]
• 18. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]

Side reactions and byproduct formation in 4-Bromo-2-fluoro-6-methylpyridine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of 4-Bromo-2-fluoro-6-methylpyridine. The guidance is based on established principles of pyridine chemistry and data from the synthesis of analogous compounds.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4-Bromo-2-fluoro-6-methylpyridine?

Q2: What are the most likely impurities I might encounter in my crude product?

A2: Based on analogous pyridine syntheses, the primary impurities could include:

• Isomeric Byproducts: Such as isomers with the bromine atom at a different position.[3]

• Di-halogenated Byproducts: Over-halogenation can lead to the formation of di-bromo or other di-halogenated species.[3][4][5]

• Unreacted Starting Material: Incomplete reactions can leave residual starting aminopyridine or other precursors.[5]

• Phenolic Byproducts: The diazonium salt intermediate is susceptible to reaction with water, which can form a hydroxypyridine impurity.[5]

• Polymeric Material: Fluoropyridine syntheses, in particular, can be complicated by the formation of gummy, brown polymers.[6]

Q3: How can I effectively identify these impurities?

A3: A combination of analytical techniques is recommended for comprehensive impurity profiling. Gas Chromatography-Mass Spectrometry (GC-MS) is highly effective for separating and identifying volatile components by their mass-to-charge ratio, which can distinguish between mono- and di-halogenated products.[3] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F) provides detailed structural information, allowing for the unambiguous identification of isomers.[6]

Q4: What are the recommended methods for purifying the final product?

A4: The purification strategy will depend on the physical state of your product and the nature of the impurities. Flash column chromatography on silica gel is a common and effective method for separating the desired product from byproducts and unreacted starting materials.[1][7] For solid products, recrystallization from a suitable solvent system can be a highly effective technique for achieving high purity.[4][7]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 4-Bromo-2-fluoro-6-methylpyridine.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	1. Incomplete diazotization. 2. Decomposition of the unstable diazonium salt. 3. Sub-optimal reaction temperature.	1. Ensure slow, dropwise addition of the nitrite solution at low temperatures (typically between -5 and 5 °C).[1][5] 2. Use the generated diazonium salt immediately in the subsequent step as it is often unstable at elevated temperatures.[1][5] 3. Carefully monitor and control the temperature throughout the reaction.
Presence of a Significant Amount of Di-brominated Byproduct	1. Excess of the brominating agent was used. 2. The reaction temperature was too high, increasing reactivity. 3. The reaction was allowed to proceed for too long.	1. Use a stoichiometric amount of the brominating agent. 2. Maintain the recommended low temperature during the addition of the brominating agent and throughout the diazotization step.[2][5] 3. Monitor the reaction's progress using TLC or GC and stop the reaction once the starting material has been consumed.[3]
Formation of Phenolic Impurities (Hydroxypyridine)	The diazonium salt intermediate reacted with water present in the reaction mixture.	1. Ensure that all reagents and solvents are as anhydrous as possible. 2. Conduct the reaction at a low temperature to minimize the rate of this side reaction.[5]
Observation of a Brown, Gummy Precipitate (Polymerization)	Polymerization of the fluoropyridine product or intermediates. This is a known issue in the synthesis of 4-fluoropyridine.[6]	1. After the reaction, carefully decant the solution away from the gummy precipitate before proceeding with extraction. 2. Modifying the workup procedure to quickly extract the desired product may help minimize polymerization.[6]
Unreacted Starting Material Detected in the Final Product	1. An insufficient amount of the diazotizing agent (e.g., sodium nitrite) was used. 2. Inefficient mixing of the reagents.	1. Ensure the correct stoichiometry of the diazotizing agent is used.[5] 2. Maintain vigorous and continuous stirring during the addition of all reagents.

Quantitative Data Summary

The following table presents typical quantitative data for the synthesis of analogous brominated and fluorinated pyridines, which can serve as a benchmark for the synthesis of 4-Bromo-2-fluoro-6-methylpyridine.

Reaction	Starting Material	Key Reagents	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Sandmeyer Bromination	4-fluoro-5-methylpyridin-2-amine	NaNO₂, HBr, CuBr	0-5, then RT to 60	2-3	65-75 (expected)	[1]
Diazotization/Bromination	2-Methyl-4-aminopyridine	HBr, NaNO₂	-10 to RT	16.5	92	[8]
Diazotization/Bromination	2-Amino-4-methylpyridine	HBr, Br₂, NaNO₂	-20 to RT	6	86	[2]
Balz-Schiemann Fluorination	4-Aminopyridine	HBF₄, NaNO₂	5-10	1.5	20	[6]

Experimental Protocols

Protocol 1: Synthesis of a Bromo-fluoropyridine Derivative via Sandmeyer Reaction (Adapted from a similar synthesis[1])

This protocol is a general guideline and may require optimization.

Step 1: Diazotization

• In a reaction vessel, dissolve the starting aminopyridine (e.g., 2-amino-4-fluoro-6-methylpyridine) in 48% aqueous hydrobromic acid (HBr).

• Cool the mixture to 0-5 °C in an ice-salt bath with continuous stirring.

• Prepare a solution of sodium nitrite (NaNO₂) in deionized water.

• Add the sodium nitrite solution dropwise to the reaction mixture over a period of 30 minutes, ensuring the temperature is maintained between 0 °C and 5 °C.

• Stir the resulting mixture for an additional 30 minutes at 0-5 °C to ensure the complete formation of the diazonium salt. The diazonium salt solution should be used immediately in the next step.[1]

Step 2: Sandmeyer Bromination

• In a separate flask, prepare a solution of copper(I) bromide (CuBr) in 48% aqueous HBr and cool it in an ice bath.

• Slowly add the freshly prepared, cold diazonium salt solution from Step 1 to the CuBr solution. Vigorous evolution of nitrogen gas should be observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Heat the mixture to 50-60 °C for 30 minutes to ensure the complete decomposition of the diazonium salt.[1]

• Cool the reaction mixture to room temperature.

Step 3: Work-up and Purification

• Extract the product from the reaction mixture with a suitable organic solvent, such as dichloromethane or ethyl acetate (3x).[1]

• Combine the organic layers and wash them with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any residual acid, followed by a wash with brine.[1]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.[1]

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 4-Bromo-2-fluoro-6-methylpyridine.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]
• 7. benchchem.com [benchchem.com]
• 8. 4-Bromo-2-methylpyridine synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of 4-Bromo-2-fluoro-6-methylpyridine by Column Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 4-Bromo-2-fluoro-6-methylpyridine using column chromatography.

Troubleshooting Guide

Researchers may encounter several common issues during the column chromatography of pyridine derivatives. This guide provides systematic approaches to identify and resolve these challenges.

Issue 1: Poor Separation or Co-elution of Impurities

Symptoms:

• Fractions contain a mixture of the desired product and impurities, as observed by TLC or other analytical methods.

• Broad peaks or lack of baseline resolution in chromatograms.

Possible Causes & Solutions:

Cause	Solution
Inappropriate Solvent System	Optimize the mobile phase using Thin Layer Chromatography (TLC). Aim for a retention factor (Rf) of 0.2-0.3 for the target compound to ensure good separation. A solvent system with a different polarity or composition may improve resolution.
Column Overloading	The amount of crude material loaded onto the column has exceeded its separation capacity.[1] Reduce the sample load. As a general rule, the sample load should be 1-5% of the mass of the stationary phase.
Incorrect Stationary Phase	The standard silica gel may not be suitable for all separations. Consider switching to a different stationary phase, such as alumina (neutral or basic), which can be beneficial for basic compounds like pyridines.[2]
Changes in Mobile Phase pH	Small variations in the pH of the mobile phase can alter the ionization state of the pyridine derivative and impurities, affecting their retention and selectivity. If applicable, consider buffering the mobile phase.

A logical workflow for improving chromatographic resolution is depicted below.

Caption: Systematic workflow for troubleshooting poor separation in column chromatography.

Issue 2: Peak Tailing

Symptoms:

• The spots on the TLC plate appear as streaks rather than distinct spots.

• In a chromatogram, the peak is asymmetrical with a drawn-out tail.

Possible Causes & Solutions:

The basic nitrogen atom in the pyridine ring can interact strongly with the acidic silanol groups on the surface of the silica gel, leading to peak tailing.[1][2]

Cause	Solution
Interaction with Acidic Silica Gel	Add a basic modifier to the mobile phase, such as triethylamine (TEA) or pyridine, typically at a concentration of 0.1-1%.[2][3] This will neutralize the acidic sites on the silica.
Strong Analyte-Stationary Phase Interaction	Consider using a less acidic stationary phase like neutral or basic alumina.[2] Alternatively, deactivated silica gel, pre-treated with a base, can be used.[2]

The interaction of a basic pyridine with acidic silanol sites on silica gel and its mitigation is illustrated below.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Reactivity in Palladium-Catalyzed Reactions of Pyridines

Welcome to the technical support center for palladium-catalyzed reactions involving pyridine substrates. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues leading to low reactivity and poor yields in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific problems encountered during palladium-catalyzed cross-coupling reactions with pyridines.

FAQ 1: Why is my Suzuki-Miyaura coupling with a pyridine substrate giving a low yield?

Low yields in Suzuki-Miyaura couplings of pyridines can stem from several factors, ranging from the inherent electronic properties of the pyridine ring to suboptimal reaction conditions.

Potential Causes & Solutions:

• Pyridine Coordination to Palladium: The nitrogen lone pair on the pyridine ring can coordinate to the palladium center, leading to catalyst inhibition or deactivation. This is a well-documented issue, sometimes referred to as the "2-pyridyl problem" when the coupling site is adjacent to the nitrogen.[1]

  • Solution: Employ bulky, electron-rich phosphine ligands such as Buchwald-type biaryl phosphines (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands (e.g., IPr).[2][3][4] These ligands can sterically hinder the coordination of the pyridine nitrogen to the palladium catalyst.

• Protodeboronation of Pyridine Boronic Acid: Pyridine boronic acids can be susceptible to hydrolysis, leading to the formation of the corresponding unsubstituted pyridine.[5]

  • Solution: Use anhydrous solvents and consider using more stable boronic acid derivatives like pinacol esters or MIDA boronates.[1] Running the reaction under inert atmosphere is crucial.

• Inefficient Oxidative Addition: Electron-rich pyridine halides can be slow to undergo oxidative addition to the Pd(0) catalyst.

  • Solution: Utilize more reactive palladium precatalysts or ligands that promote oxidative addition. For less reactive aryl chlorides, employing bulky, electron-donating phosphine ligands and stronger bases can improve reactivity.[6]

• Suboptimal Base and Solvent Combination: The choice of base and solvent is critical and highly substrate-dependent.

  • Solution: Screen a variety of bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) and solvent systems (e.g., dioxane/water, toluene/water, MeCN/water).[2][5] For anhydrous couplings with K₃PO₄, the addition of a small amount of water can sometimes be beneficial.[4]

FAQ 2: My Buchwald-Hartwig amination of a halopyridine is sluggish. What can I do?

The Buchwald-Hartwig amination of pyridines presents similar challenges to Suzuki-Miyaura couplings, primarily related to catalyst inhibition.

Potential Causes & Solutions:

• Catalyst Inhibition by Pyridine and/or Amine: Both the starting halopyridine and the product aminopyridine can coordinate to the palladium catalyst and inhibit its activity.

  • Solution: The development of specialized ligands has been crucial. For instance, the KPhos ligand, based on a bipyrazole backbone, has been shown to be effective in the amination of heteroaryl chlorides and bromides with aqueous ammonia and a hydroxide base, suppressing side reactions.[7][8][9][10] Using bulky biarylphosphine ligands is also a common strategy to achieve high selectivity for monoarylation.[10]

• Incorrect Base: The choice of base is critical for efficient catalysis.

  • Solution: While sodium tert-butoxide (NaOtBu) is a common choice, other bases like lithium bis(trimethylsilyl)amide (LiHMDS) in combination with specific precatalysts like RuPhos and BrettPhos have proven effective for coupling unprotected 3-halo-2-aminopyridines.[3]

• Side Reactions: Competing reactions, such as hydrodehalogenation or the formation of diarylamines, can reduce the yield of the desired product.[7]

  • Solution: Ligand selection is key to minimizing side products. For example, KPhos was designed to suppress the formation of aryl alcohol and diarylamine byproducts in aminations using aqueous ammonia.[7][8][9]

FAQ 3: I am observing significant amounts of homocoupling of my pyridine starting material. How can I prevent this?

Homocoupling is a common side reaction in many cross-coupling reactions, leading to the formation of bipyridines from two molecules of the starting halopyridine.

Potential Causes & Solutions:

• Presence of Oxygen: Trace amounts of oxygen can promote the homocoupling of boronic acids in Suzuki-Miyaura reactions.

  • Solution: Ensure the reaction is thoroughly degassed and maintained under an inert atmosphere (e.g., argon or nitrogen).[5][11] Techniques like freeze-pump-thaw or bubbling an inert gas through the solvent are effective.[5]

• Catalyst System: Certain palladium sources and ligands may be more prone to promoting homocoupling.

  • Solution: Screen different palladium precatalysts and ligands. Sometimes, a lower catalyst loading can reduce the rate of homocoupling relative to the desired cross-coupling.

• Reaction Temperature: Higher temperatures can sometimes favor side reactions.

  • Solution: Attempt the reaction at a lower temperature, although this may require a longer reaction time.

FAQ 4: How do I choose the right ligand for my palladium-catalyzed pyridine reaction?

Ligand selection is arguably the most critical parameter for successful cross-coupling with pyridine substrates.

General Guidance:

• For Suzuki-Miyaura and Buchwald-Hartwig Reactions: Start with bulky, electron-rich biaryl phosphine ligands (e.g., SPhos, XPhos, RuPhos, BrettPhos) or N-heterocyclic carbene (NHC) ligands (e.g., IPr). These are often the "gold standard" for challenging substrates.[2][3][12]

• For Heck Reactions: The choice of ligand can influence both reactivity and regioselectivity. Diphosphine ligands are commonly employed.[12]

• Consider Ligand Screening: High-throughput experimentation can be a powerful tool to quickly identify the optimal ligand for a specific transformation.[12]

Data Presentation: Ligand Effects on Suzuki-Miyaura Coupling

The following table summarizes the effect of different ligands on the C4-selective Suzuki-Miyaura coupling of 2,4-dichloropyridine.

Ligand	Solvent	Base	C4:C2 Selectivity	Reference
IPr	Dioxane/H₂O	K₂CO₃	10.4:1	[2]
PtBu₃	Dioxane/H₂O	K₂CO₃	Modest C4	[2]
PAd₂(n-Bu)	Dioxane/H₂O	K₂CO₃	Modest C4	[2]
(No Ligand)	Dioxane/H₂O	K₂CO₃	No Reaction	[2]

Experimental Protocols

General Protocol for Ligand Screening in a Suzuki-Miyaura Coupling of a Halopyridine

This protocol provides a starting point for optimizing the ligand for a given reaction.

• Preparation: To an array of oven-dried reaction vials equipped with stir bars, add the halopyridine (1.0 equiv), the boronic acid or ester (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).

• Catalyst/Ligand Addition: In a glovebox, prepare stock solutions of the palladium precatalyst (e.g., Pd₂(dba)₃ or a Pd(II) precatalyst) and a variety of ligands. Add the appropriate amount of the palladium and ligand solutions to each vial to achieve the desired catalyst loading (e.g., 1-5 mol %) and ligand-to-palladium ratio (typically 1:1 to 2:1 for monodentate ligands).

• Solvent Addition: Add the degassed solvent system (e.g., dioxane/water 4:1) to each vial.

• Reaction: Seal the vials and place them in a heating block set to the desired temperature (e.g., 80-100 °C).

• Monitoring and Analysis: After a set time (e.g., 12-24 hours), cool the reactions to room temperature. Take an aliquot from each vial, dilute, and analyze by a suitable method (e.g., LC-MS or GC-MS) to determine the conversion and product distribution.

Visualizations

Troubleshooting Workflow for Low Reactivity

The following diagram illustrates a logical workflow for troubleshooting low yields in palladium-catalyzed reactions of pyridines.

Caption: A flowchart for diagnosing and resolving low reactivity issues.

Relationship of Key Reaction Parameters

This diagram shows the interconnectedness of various parameters that influence the outcome of the reaction.

Caption: Interplay of parameters affecting palladium-catalyzed pyridine couplings.

References

• 1. benchchem.com [benchchem.com]
• 2. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-catalyzed C,N-cross coupling reactions of 3-halo-2-aminopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. reddit.com [reddit.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. chemrxiv.org [chemrxiv.org]

How to avoid debromination in reactions with 4-Bromo-2-fluoro-6-methylpyridine

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding reactions with 4-Bromo-2-fluoro-6-methylpyridine, with a focus on preventing unwanted debromination.

Troubleshooting Guide: Debromination in Reactions with 4-Bromo-2-fluoro-6-methylpyridine

Debromination, or protodebromination, is a common side reaction where the bromine atom is replaced by a hydrogen atom. This guide provides potential causes and solutions to minimize this unwanted reaction.

Issue: Significant formation of 2-fluoro-6-methylpyridine (debrominated product) is observed.

Potential Cause	Recommended Action
Presence of Protic Impurities	Ensure all solvents and reagents are strictly anhydrous. Use freshly distilled solvents and thoroughly dry any solid reagents.
Formation of Palladium Hydride Species	The choice of base and solvent can influence the formation of palladium hydride species, which can lead to debromination. A screen of different bases (e.g., inorganic bases like K₃PO₄, Cs₂CO₃ vs. organic bases) and anhydrous solvent systems may be necessary.[1]
High Reaction Temperatures	Elevated temperatures can promote debromination. It is advisable to attempt the reaction at a lower temperature for a longer duration.[1]
Inappropriate Ligand Choice	The ligand can affect the stability of the catalytic intermediates. Experimenting with different phosphine ligands (e.g., bulky, electron-rich ligands for Suzuki and Buchwald-Hartwig reactions) may help disfavor the formation of palladium hydride species.[1]
Suboptimal Base	An inappropriate or overly strong base can lead to side reactions, including debromination. The choice of base is critical and depends on the specific reaction (e.g., K₃PO₄ for Suzuki, NaOtBu for Buchwald-Hartwig).[2]
Side Reactions in Metal-Halogen Exchange	During lithiation or Grignard reagent formation, quenching with adventitious proton sources (e.g., moisture, acidic protons on other reagents) can lead to the debrominated product. Ensure rigorously anhydrous and inert conditions.

Frequently Asked Questions (FAQs)

Q1: I am observing significant debromination in my Suzuki-Miyaura coupling reaction with 4-Bromo-2-fluoro-6-methylpyridine. What are the most likely causes and how can I fix it?

A1: Debromination in Suzuki-Miyaura coupling is often due to the presence of water or other protic impurities, which can protonate the organopalladium intermediate. High reaction temperatures and certain bases can also promote this side reaction.

To mitigate this, ensure all your reagents and solvents are scrupulously dry. Degassing the solvent is also crucial to remove dissolved oxygen.[1] Consider using a milder base, such as K₃PO₄ or Cs₂CO₃, and running the reaction at a lower temperature (e.g., 80 °C) for a longer period. The choice of a bulky, electron-rich phosphine ligand can also help stabilize the catalytic intermediates and suppress debromination.

Q2: How can I avoid debromination during a Buchwald-Hartwig amination with 4-Bromo-2-fluoro-6-methylpyridine?

A2: Similar to Suzuki coupling, debromination in Buchwald-Hartwig amination can be caused by protic impurities and high temperatures. The choice of base is particularly critical in this reaction. While a strong base like sodium tert-butoxide (NaOtBu) is often required, its use can sometimes lead to side reactions.

Ensure your reaction is set up under a strictly inert atmosphere (Nitrogen or Argon) with anhydrous solvents and reagents.[3] If debromination persists, you could try a slightly weaker base (e.g., K₃PO₄, Cs₂CO₃) or a different phosphine ligand. Bidentate ligands like BINAP or DPPF are known to be effective in Buchwald-Hartwig reactions and may offer better results.[4]

Q3: I am trying to perform a lithium-halogen exchange on 4-Bromo-2-fluoro-6-methylpyridine, but I am only isolating the debrominated product. What is going wrong?

A3: The formation of the debrominated product after a lithium-halogen exchange attempt indicates that the generated lithiated species is being quenched by a proton source. This is a very common issue with highly reactive organolithium reagents.

The most probable cause is the presence of trace amounts of water in your solvent or on your glassware, or from the starting material itself. Ensure your solvent (typically THF or diethyl ether) is freshly distilled from a suitable drying agent (e.g., sodium/benzophenone). All glassware should be flame-dried or oven-dried immediately before use. The reaction must be conducted under a rigorously inert atmosphere. Also, ensure the subsequent electrophile you add is anhydrous.

Q4: Is it possible to form a Grignard reagent from 4-Bromo-2-fluoro-6-methylpyridine without significant debromination?

A4: Yes, it should be possible, but requires careful control of reaction conditions. The formation of Grignard reagents is highly sensitive to moisture.[5] Any protic source will quench the Grignard reagent as it forms, leading to the debrominated product.

Use of activated magnesium turnings and an anhydrous ethereal solvent (like THF or diethyl ether) is essential.[6] Initiating the reaction can sometimes be tricky; a small crystal of iodine or a few drops of 1,2-dibromoethane can be used to activate the magnesium surface.[5] Add the 4-Bromo-2-fluoro-6-methylpyridine solution slowly to the magnesium suspension to maintain a low concentration of the halide and minimize side reactions.[5]

Experimental Protocols

Disclaimer: The following protocols are generalized for substrates similar to 4-Bromo-2-fluoro-6-methylpyridine and may require optimization for your specific application. It is recommended to perform small-scale test reactions to determine the optimal conditions.

Representative Protocol for Suzuki-Miyaura Coupling

• To a dry Schlenk flask, add 4-Bromo-2-fluoro-6-methylpyridine (1.0 mmol), the desired boronic acid (1.2 mmol), and a suitable base such as K₃PO₄ (2.0 mmol).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%) and ligand if necessary.

• Seal the flask, and then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Add a degassed solvent mixture, for example, 1,4-dioxane and water (4:1 ratio, 10 mL).

• Heat the reaction mixture to a specified temperature (e.g., 80-100 °C) with vigorous stirring for the required time (typically 4-24 hours), monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Representative Protocol for Buchwald-Hartwig Amination

• In a glovebox or under a stream of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., Xantphos, 2-4 mol%), and a strong base (e.g., NaOtBu, 1.4 mmol) to a dry Schlenk tube.

• Add 4-Bromo-2-fluoro-6-methylpyridine (1.0 mmol) and degassed anhydrous toluene (5 mL).

• Add the desired amine (1.2 mmol) via syringe.

• Seal the tube and heat the mixture at a specified temperature (e.g., 80-110 °C) for the necessary duration (typically 16-24 hours).

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry over anhydrous MgSO₄.

• Concentrate the solution and purify the residue by column chromatography.[2]

Data Presentation

Table 1: Representative Conditions for Cross-Coupling Reactions to Minimize Debromination

Parameter	Suzuki-Miyaura Coupling	Buchwald-Hartwig Amination
Catalyst	Pd(PPh₃)₄, Pd(OAc)₂	Pd₂(dba)₃, Pd(OAc)₂
Ligand	SPhos, XPhos, PPh₃	Xantphos, BINAP, DPPF
Base	K₃PO₄, Cs₂CO₃, K₂CO₃	NaOtBu, LiHMDS, Cs₂CO₃
Solvent	1,4-Dioxane/H₂O, Toluene	Toluene, Dioxane
Temperature	80 - 110 °C	80 - 110 °C

Visualizations

Caption: Troubleshooting workflow for addressing debromination.

Caption: Suzuki catalytic cycle showing potential for debromination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. 4-FLUORO-2-METHYLPHENYLMAGNESIUM BROMIDE synthesis - chemicalbook [chemicalbook.com]

Recrystallization techniques for purifying 4-Bromo-2-fluoro-6-methylpyridine derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the recrystallization of 4-Bromo-2-fluoro-6-methylpyridine and its derivatives. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification process.

Troubleshooting Guide

Encountering issues during recrystallization is a common aspect of synthetic chemistry. This guide provides solutions to frequently observed problems.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Crystal Formation	- Solvent volume is excessive: Too much solvent can keep the compound fully dissolved even at low temperatures.[1] - Supersaturation: The solution is stable in a supersaturated state and requires a trigger for nucleation. - Inappropriate solvent: The chosen solvent may be too good at dissolving the compound at all temperatures.	- Reduce solvent volume: Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[1] - Induce crystallization: Try scratching the inner surface of the flask with a glass rod or adding a seed crystal of the pure compound. - Cool to a lower temperature: If not already done, place the flask in an ice bath.[1]
Oiling Out	- High concentration of impurities: Impurities can lower the melting point of the mixture, causing it to separate as a liquid. - Cooling rate is too fast: Rapid cooling can cause the compound to come out of solution above its melting point. - Inappropriate solvent: The boiling point of the solvent might be higher than the melting point of the solute.[1]	- Re-heat and add more solvent: Re-dissolve the oil by heating and adding a small amount of additional solvent. Allow the solution to cool more slowly. - Change solvent system: Select a solvent with a lower boiling point or use a mixed solvent system. - Purify by other means first: Consider a preliminary purification step like column chromatography to remove a significant portion of impurities.
Colored Crystals	- Colored impurities are co-crystallizing: The impurity has similar solubility properties to the desired compound.	- Use activated charcoal: Add a small amount of activated charcoal to the hot solution, boil for a few minutes, and then perform a hot filtration to remove the charcoal and the adsorbed impurities before cooling.
Low Recovery Yield	- Excessive solvent used: As mentioned, this is a common cause of low yield. - Premature crystallization: Crystals forming during hot filtration will be lost. - Multiple transfer steps: Loss of material during transfers between flasks and filtration apparatus.	- Use the minimum amount of hot solvent: Ensure you are using just enough hot solvent to dissolve the crude product. - Pre-heat the filtration apparatus: Use a hot funnel and receiving flask for hot filtration to prevent the solution from cooling and crystallizing prematurely. - Rinse glassware: Rinse the crystallization flask with a small amount of the cold mother liquor and transfer this to the filter to recover any remaining crystals.

Frequently Asked Questions (FAQs)

Q1: How do I select a suitable solvent for the recrystallization of 4-Bromo-2-fluoro-6-methylpyridine?

A1: The ideal recrystallization solvent is one in which your compound is highly soluble at elevated temperatures and poorly soluble at room temperature or below. For halogenated pyridine derivatives, a good starting point is to screen a range of solvents with varying polarities. A mixed solvent system, such as ethyl acetate/petroleum ether or ethanol/water, is often effective.[1] It is crucial to perform small-scale solubility tests to identify the optimal solvent or solvent system for your specific derivative.

Q2: My 4-Bromo-2-fluoro-6-methylpyridine derivative is an oil at room temperature. Can I still purify it by recrystallization?

A2: No, standard recrystallization is only suitable for solid compounds. If your derivative is a liquid or an oil at room temperature, alternative purification methods such as distillation (particularly under reduced pressure) or column chromatography should be employed.[1]

Q3: What is "oiling out" and how can I prevent it?

A3: "Oiling out" occurs when the compound comes out of the solution as a liquid instead of forming solid crystals. This often happens if the solution is cooled too quickly or if there is a high concentration of impurities. To prevent this, ensure a slow cooling rate. If oiling out persists, try re-heating the solution and adding a small amount of additional solvent before allowing it to cool slowly again.

Q4: How can I induce crystal formation if my solution remains clear upon cooling?

A4: If crystals do not form, your solution may be too dilute or in a stable supersaturated state. To induce crystallization, you can try scratching the inside of the flask at the liquid-air interface with a glass rod. This creates microscopic scratches that can serve as nucleation sites for crystal growth. Alternatively, adding a single, pure "seed crystal" of your compound can initiate the crystallization process. If these methods fail, reducing the solvent volume by gentle heating and re-cooling is the next step.[1]

Data Presentation

Due to the limited availability of specific quantitative solubility data for 4-Bromo-2-fluoro-6-methylpyridine in the public domain, the following table provides a predicted solubility profile based on the behavior of structurally similar compounds, such as other brominated and fluorinated pyridines. It is imperative to experimentally verify these predictions for your specific derivative.

Table 1: Predicted Qualitative Solubility of 4-Bromo-2-fluoro-6-methylpyridine in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Aprotic	Acetone, Acetonitrile, DMSO, DMF	High	The polar nature of these solvents can effectively solvate the polar pyridine ring.
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate to High	The hydroxyl group can engage in dipole-dipole interactions with the solute.
Ethers	Diethyl ether, Tetrahydrofuran (THF)	Moderate	These solvents possess some polarity to interact with the polar sites of the molecule.
Halogenated	Dichloromethane, Chloroform	Moderate to High	"Like-dissolves-like" principle, as both are halogenated. Dichloromethane is a known solvent for a similar compound.[2]
Aromatic	Toluene, Xylene	Low to Moderate	The aromatic ring of the solvent can interact with the pyridine ring, but the overall polarity mismatch may limit solubility.
Non-polar	Hexanes, Petroleum Ether	Low	A significant difference in polarity is expected to result in poor solubility. These are often used as anti-solvents.[1]
Water	-	Low to Slightly Soluble	The presence of the polar pyridine nitrogen and fluorine may impart slight water solubility.[3]

Experimental Protocols

The following protocols are generalized procedures and should be optimized for your specific 4-Bromo-2-fluoro-6-methylpyridine derivative.

Protocol 1: Single-Solvent Recrystallization

• Solvent Selection: Based on small-scale tests, choose a solvent in which the compound is soluble when hot and insoluble when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture gently with stirring until the solvent reaches its boiling point. Continue to add small portions of the hot solvent until the solid is just dissolved.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Re-heat the solution to boiling for a few minutes.

• Hot Filtration: If activated charcoal or other insoluble impurities are present, perform a hot filtration through a pre-heated funnel containing fluted filter paper into a clean, pre-heated receiving flask.

• Crystallization: Cover the flask and allow the hot, clear filtrate to cool slowly to room temperature. To maximize the yield, subsequently cool the flask in an ice bath.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining impurities.

• Drying: Allow the crystals to dry on the filter paper by drawing air through them for several minutes. For final drying, place the crystals in a desiccator or a vacuum oven.

Protocol 2: Mixed-Solvent Recrystallization

• Solvent Pair Selection: Choose a pair of miscible solvents. One solvent should readily dissolve the compound at all temperatures (the "soluble solvent"), while the other should not dissolve the compound well at any temperature (the "anti-solvent"). A common pair for similar compounds is ethyl acetate (soluble solvent) and petroleum ether or hexanes (anti-solvent).[1]

• Dissolution: Dissolve the crude solid in a minimum amount of the hot soluble solvent.

• Addition of Anti-solvent: While the solution is still hot, add the anti-solvent dropwise until the solution becomes slightly cloudy (turbid).

• Clarification: Add a few drops of the hot soluble solvent until the solution becomes clear again.

• Crystallization, Isolation, Washing, and Drying: Follow steps 5 through 8 from the Single-Solvent Recrystallization protocol.

Visualizations

The following diagrams illustrate key workflows in the recrystallization process.

Caption: A flowchart illustrating the general steps for recrystallization.

Caption: A decision tree for inducing crystallization when it does not occur spontaneously.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-Bromo-2-methylpyridine CAS#: 22282-99-1 [m.chemicalbook.com]
• 3. 2-Bromo-6-fluoro-4-methylpyridine, 98% 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]

Overcoming poor solubility of reagents in 4-Bromo-2-fluoro-6-methylpyridine couplings

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering challenges with palladium-catalyzed cross-coupling reactions involving 4-Bromo-2-fluoro-6-methylpyridine. The primary focus is on overcoming poor reagent solubility to improve reaction outcomes in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor solubility of 4-Bromo-2-fluoro-6-methylpyridine and its coupling partners?

A1: The solubility challenges with 4-Bromo-2-fluoro-6-methylpyridine in common organic solvents can be attributed to its crystalline nature and the polarity imparted by the fluorine and nitrogen atoms. Similarly, coupling partners such as boronic acids (especially heteroaryl boronic acids), amines, and alkynes can have limited solubility in non-polar solvents. Inorganic bases like potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄) are often insoluble in many organic solvents, leading to heterogeneous reaction mixtures that can suffer from poor mass transfer.

Q2: Which solvents are recommended for improving the solubility of reagents in coupling reactions with 4-Bromo-2-fluoro-6-methylpyridine?

A2: A range of solvents and solvent mixtures can be employed to enhance reagent solubility. The optimal choice depends on the specific coupling reaction and the nature of the coupling partner. Common options include:

• Ethereal solvents: 1,4-Dioxane and Tetrahydrofuran (THF) are frequently used and offer good solubility for many organic reagents.

• Aromatic solvents: Toluene is a common choice, particularly for reactions run at higher temperatures.

• Polar aprotic solvents: N,N-Dimethylformamide (DMF), N,N-Dimethylacetamide (DMAc), and Dimethyl sulfoxide (DMSO) are excellent at dissolving a wide range of reagents, including some inorganic salts. However, they can be difficult to remove and may interfere with the catalytic cycle in some cases.

• Co-solvent systems: Mixtures of organic solvents with water (e.g., dioxane/water, toluene/water) are often used in Suzuki-Miyaura couplings to dissolve the inorganic base and the boronic acid.[1]

Q3: How does temperature affect the solubility and success of these coupling reactions?

A3: Increasing the reaction temperature is a common strategy to improve the solubility of reagents. Many coupling reactions are run at elevated temperatures (80-120 °C) to ensure all components are in solution.[2] Microwave irradiation has emerged as a powerful technique to rapidly heat the reaction mixture, often leading to significantly reduced reaction times and improved yields, particularly when dealing with poorly soluble substrates.[3][4]

Q4: Can the choice of base influence the solubility and outcome of the reaction?

A4: Absolutely. While inorganic bases like K₂CO₃, K₃PO₄, and Cs₂CO₃ are commonly used, their poor solubility can be a limiting factor.[2] In such cases, using a more soluble inorganic base or an organic base can be beneficial. For Buchwald-Hartwig aminations, strong, soluble organic bases may be employed.[5] The choice of base should also consider its compatibility with the functional groups on the substrates.

Q5: Are there any alternative reagents that can be used to circumvent solubility issues with boronic acids in Suzuki-Miyaura couplings?

A5: Yes, if the boronic acid exhibits poor solubility or stability, consider using boronate esters (e.g., pinacol esters) or trifluoroborate salts.[1] These derivatives often have improved solubility and stability under the reaction conditions.

Troubleshooting Guides

Suzuki-Miyaura Coupling: Low Yield or No Reaction

Issue: A Suzuki-Miyaura coupling of 4-Bromo-2-fluoro-6-methylpyridine with a boronic acid results in a low yield or recovery of starting materials.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-yield Suzuki-Miyaura couplings.

Buchwald-Hartwig Amination: Poor Conversion

Issue: The Buchwald-Hartwig amination of 4-Bromo-2-fluoro-6-methylpyridine with a primary or secondary amine shows poor conversion.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor conversion in Buchwald-Hartwig aminations.

Sonogashira Coupling: Side Reactions and Low Yield

Issue: A Sonogashira coupling of 4-Bromo-2-fluoro-6-methylpyridine with a terminal alkyne results in a low yield of the desired product and significant formation of Glaser-Hay homocoupling byproduct.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Sonogashira couplings.

Data Presentation

Table 1: Common Solvents and Their Properties for Cross-Coupling Reactions

Solvent	Boiling Point (°C)	Dielectric Constant	Polarity	Recommended For	Notes
1,4-Dioxane	101	2.2	Low	Suzuki, Buchwald-Hartwig	Good for dissolving organic reagents. Often used with water as a co-solvent.[1]
Toluene	111	2.4	Low	Suzuki, Buchwald-Hartwig	Higher boiling point is advantageous for less reactive substrates.
Tetrahydrofuran (THF)	66	7.6	Medium	Suzuki, Sonogashira	Lower boiling point, suitable for more reactive substrates.[6]
N,N-Dimethylformamide (DMF)	153	36.7	High	Suzuki, Sonogashira	Excellent solvating power for a wide range of reagents, including salts.[7]
Acetonitrile (MeCN)	82	37.5	High	Buchwald-Hartwig	Can be effective in homogeneous reactions.[5]
Water	100	80.1	High	Suzuki (as co-solvent)	Used to dissolve inorganic bases and boronic acids.[1]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling with Improved Solubility

Reagents:

• 4-Bromo-2-fluoro-6-methylpyridine (1.0 equiv)

• Arylboronic acid or boronate ester (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃, 2-3 equiv)

• Solvent system (e.g., 1,4-dioxane/water 4:1)

Procedure:

• To an oven-dried reaction vessel, add 4-Bromo-2-fluoro-6-methylpyridine, the boronic acid derivative, the base, and the palladium catalyst.

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Microwave-Assisted Buchwald-Hartwig Amination Protocol

Reagents:

• 4-Bromo-2-fluoro-6-methylpyridine (1.0 equiv)

• Amine (1.2-1.5 equiv)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Ligand (e.g., XPhos, 2-4 mol%)

• Strong base (e.g., NaOtBu, 1.4 equiv)

• Anhydrous solvent (e.g., Toluene or 1,4-Dioxane)

Procedure:

• To a microwave reaction vial equipped with a stir bar, add the palladium pre-catalyst, ligand, and base under an inert atmosphere.

• In a separate vial, dissolve 4-Bromo-2-fluoro-6-methylpyridine and the amine in the anhydrous solvent.

• Transfer the solution to the microwave vial.

• Seal the vial tightly and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-130 °C) for a specified time (e.g., 10-30 minutes).[3][4]

• After the reaction is complete, cool the vial to room temperature before opening.

• Quench the reaction carefully (e.g., with saturated aqueous NH₄Cl) and proceed with a standard aqueous workup.

• Purify the product by column chromatography.

Copper-Free Sonogashira Coupling Protocol

Reagents:

• 4-Bromo-2-fluoro-6-methylpyridine (1.0 equiv)

• Terminal alkyne (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Amine base/solvent (e.g., Triethylamine or a mixture of THF/Et₃N)[6]

Procedure:

• To a degassed solution of 4-Bromo-2-fluoro-6-methylpyridine in the amine base/solvent, add the palladium catalyst.

• Degas the mixture again for 5-10 minutes.

• Add the terminal alkyne dropwise at room temperature.

• Stir the reaction at room temperature or heat gently (e.g., 40-60 °C) until completion (monitored by TLC or LC-MS).

• Remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent and wash with water to remove amine salts.

• Dry, concentrate, and purify the product by column chromatography.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. benchchem.com [benchchem.com]
• 3. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microwave-Assisted Buchwald-Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]

Catalyst deactivation issues in cross-coupling of fluorinated pyridines

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals engaged in the cross-coupling of fluorinated pyridines. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address catalyst deactivation and other common challenges encountered during these critical synthetic transformations.

Frequently Asked Questions (FAQs)

Q1: Why are cross-coupling reactions involving fluorinated pyridines particularly challenging?

A1: The primary difficulty arises from the inherent properties of the fluorinated pyridine ring. The electron-withdrawing nature of both the fluorine atom and the pyridine nitrogen makes the substrate electron-deficient.[1] This can slow down key steps in the catalytic cycle, such as oxidative addition. More significantly, the Lewis basic nitrogen atom in the pyridine ring can strongly coordinate to the palladium catalyst, leading to the formation of inactive complexes and catalyst poisoning.[2][3][4] This "pyridyl problem" is a major cause of low yields and reaction failures.[2]

Q2: What are the main catalyst deactivation pathways in these reactions?

A2: The primary deactivation mechanisms include:

• Catalyst Poisoning: The pyridine nitrogen binds to the palladium center, inhibiting the coordination of reactants and halting the catalytic cycle.[2][3][4]

• Formation of Palladium Black: Slow catalytic turnover can lead to the aggregation of the active Pd(0) species into inactive palladium black.[2][3][4] This is often exacerbated by high temperatures.[4]

• Ligand Degradation: Phosphine ligands are susceptible to oxidation if the reaction is not performed under strictly inert conditions.[4]

• Protodeboronation: In Suzuki-Miyaura coupling, the pyridine boronic acid can be protonated and decomposed by residual water or acidic conditions, especially when the reaction is sluggish.[5]

Q3: How does the position of the fluorine atom on the pyridine ring affect reactivity?

A3: The position of the fluorine atom significantly influences the electronic properties of the pyridine ring.[1] A fluorine atom ortho to the coupling site can provide steric hindrance that may surprisingly be beneficial by disfavoring the coordination of the pyridine nitrogen to the palladium catalyst. However, the strong electron-withdrawing effect of fluorine generally decreases the electron density of the ring, which can make oxidative addition more challenging and can impact the transmetalation step in Suzuki couplings.[1]

Q4: What is the crucial role of ligands in preventing catalyst deactivation?

A4: Ligands are critical for stabilizing the palladium catalyst and preventing deactivation. Bulky, electron-rich phosphine ligands, such as Buchwald's biaryl phosphine ligands (e.g., XPhos, SPhos) or trialkylphosphines (e.g., P(t-Bu)₃), are often effective.[2][3] These ligands sterically shield the palladium center, hindering the coordination of the pyridine nitrogen.[2] They also increase the electron density on the metal, which can promote the desired catalytic steps.[2]

Troubleshooting Guide

Issue 1: Low to No Product Formation

Possible Cause	Troubleshooting Step	Rationale
Catalyst Poisoning by Pyridine Nitrogen	1. Switch to a bulkier, more electron-rich ligand (e.g., XPhos, SPhos, RuPhos).[2][3] 2. Increase catalyst loading incrementally (e.g., from 1-2 mol% to 3-5 mol%).[2][5]	A bulkier ligand will sterically hinder the pyridine nitrogen from coordinating to the palladium center.[2] A higher catalyst concentration can compensate for partial deactivation.[2]
Inefficient Oxidative Addition	1. Switch the halide from -Cl to -Br or -I, if possible.[2] 2. Increase the reaction temperature in 10-20 °C increments, monitoring for decomposition.[2]	C-Br and C-I bonds are generally more reactive towards oxidative addition than C-Cl bonds.[2] Higher temperatures can provide the necessary activation energy.
Poor Reagent Purity or Inertness	1. Ensure all reagents are pure and dry. 2. Thoroughly degas solvents using methods like freeze-pump-thaw or sparging with an inert gas (Argon or Nitrogen).[5] 3. Maintain a strict inert atmosphere throughout the reaction setup and duration.[5]	Oxygen and moisture can deactivate the catalyst through oxidation of the Pd(0) center or phosphine ligands.[4][5]

Issue 2: Formation of Palladium Black

Possible Cause	Troubleshooting Step	Rationale
Catalyst Agglomeration due to Slow Kinetics	1. Optimize reaction conditions to accelerate the catalytic cycle (e.g., screen ligands, bases, and solvents).[2] 2. Use a pre-catalyst that rapidly forms the active Pd(0) species.	If the catalytic cycle is slow, the active Pd(0) has a longer lifetime in solution, increasing the chance of it aggregating into inactive palladium black.[2]
High Reaction Temperature	1. Lower the reaction temperature and increase the reaction time.[3]	Excessive heat can promote catalyst decomposition.[3][4]

Issue 3: Significant Side Product Formation (e.g., Homocoupling, Protodeboronation)

Possible Cause	Troubleshooting Step	Rationale
Homocoupling of Boronic Acid/Ester	1. Ensure a strictly inert atmosphere to exclude oxygen.[5] 2. Adjust the stoichiometry , sometimes a slight excess of the boronic acid derivative can be beneficial.[5]	Oxygen can promote the homocoupling of boronic acids.[5]
Protodeboronation (Suzuki Coupling)	1. Use a more stable boronic acid derivative like a pinacol ester or MIDA boronate.[5] 2. Screen weaker bases (e.g., K₃PO₄, Cs₂CO₃) or use a lower concentration.[5] 3. Minimize water content in the reaction, although some water is often necessary.	Free boronic acids are more susceptible to protodeboronation than their ester derivatives.[5] Strong bases and excess water can accelerate this side reaction.

Data Summary Tables

Table 1: Recommended Ligands for Cross-Coupling of Fluorinated Pyridines

Ligand	Cross-Coupling Type	Key Features
XPhos, SPhos, RuPhos	Suzuki, Buchwald-Hartwig	Bulky, electron-rich biaryl phosphines; effective at preventing pyridine coordination.[2][3]
P(t-Bu)₃	Suzuki, Buchwald-Hartwig	Strongly electron-donating and sterically demanding trialkylphosphine.[2]
dppf	Suzuki, Sonogashira	Can be effective, especially under milder conditions.[6]
Xantphos	Buchwald-Hartwig	Wide bite angle ligand that can be effective in certain cases.[3]

Table 2: General Starting Conditions for Suzuki-Miyaura Coupling of a Fluoropyridine Bromide

Parameter	Recommended Condition	Notes
Palladium Pre-catalyst	Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (2-4 mol%)	Pd₂(dba)₃ is a Pd(0) source, while Pd(OAc)₂ requires in situ reduction.[7]
Ligand	XPhos or SPhos (2-4 mol%)	A ligand-to-palladium ratio of 1:1 to 2:1 is typical.
Base	K₃PO₄ or Cs₂CO₃ (2-3 equivalents)	Weaker bases can minimize side reactions like protodeboronation.[5]
Solvent	Toluene, Dioxane, or THF (degassed)	Anhydrous solvents are crucial.[3][7]
Temperature	80-110 °C	Temperature may need optimization depending on substrate reactivity.[3]
Atmosphere	Argon or Nitrogen	Essential to prevent catalyst oxidation.[5]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 2-Fluoropyridine-3-boronic acid with an Aryl Bromide

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, combine the aryl bromide (1.0 mmol, 1.0 equiv.), 2-fluoropyridine-3-boronic acid (1.2 mmol, 1.2 equiv.), and potassium phosphate (K₃PO₄, 3.0 mmol, 3.0 equiv.).[7]

• Catalyst Addition: In a glovebox or under an inert atmosphere, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.015 mmol, 1.5 mol%) and the phosphine ligand (e.g., XPhos, 0.03 mmol, 3.0 mol%).[7]

• Reaction Assembly: Seal the Schlenk tube with a rubber septum, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times. Add anhydrous, degassed 1,4-dioxane (to achieve a concentration of ~0.2 M with respect to the halide) via syringe.[7]

• Reaction Execution: Place the sealed tube in a preheated oil bath at 100-110 °C and stir vigorously for 12-24 hours.[7] Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: After cooling to room temperature, quench the reaction with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[7]

Visual Guides

Caption: Key pathways leading to catalyst deactivation in cross-coupling reactions.

Caption: A systematic workflow for troubleshooting low-yielding cross-coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Managing exothermic reactions during the synthesis of 4-Bromo-2-fluoro-6-methylpyridine

This technical support guide provides detailed information, troubleshooting advice, and frequently asked questions for managing exothermic reactions during the synthesis of 4-Bromo-2-fluoro-6-methylpyridine. The primary audience for this guide includes researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the most likely synthetic route for 4-Bromo-2-fluoro-6-methylpyridine that involves a significant exothermic reaction?

A1: The most probable and scalable synthetic route is a Sandmeyer-type reaction, starting from 4-Amino-2-fluoro-6-methylpyridine. This process involves two key steps: a diazotization reaction followed by a bromination step. The diazotization of aromatic amines is a well-known exothermic process.[1][2]

Q2: Why is the diazotization step exothermic?

A2: The reaction of the primary aromatic amine with nitrous acid (generated in situ from sodium nitrite and a strong acid) to form a diazonium salt is thermodynamically favorable and releases a significant amount of heat.[3][4] Uncontrolled, this exotherm can lead to a rapid increase in temperature.

Q3: What are the primary safety concerns associated with the exothermic nature of this synthesis?

A3: The main concern is a runaway reaction. If the heat generated from the diazotization exceeds the rate of heat removal, the temperature can rise uncontrollably.[5] This can lead to the rapid decomposition of the unstable diazonium salt, vigorous gas evolution (N₂), and a potential for pressure buildup in the reaction vessel.[6][7]

Q4: How does the instability of the diazonium salt contribute to the hazard?

A4: Aryl diazonium salts are often unstable, especially at elevated temperatures.[8][9] Decomposition is highly exothermic and can be initiated by heat, shock, or friction.[6][7] Therefore, it is crucial to keep the diazonium salt at a low temperature and use it immediately in the subsequent step.

Q5: Can this reaction be safely scaled up?

A5: Yes, but with careful consideration of heat management. As the scale of the reaction increases, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. For larger scale syntheses, it is essential to have a robust cooling system, accurate temperature monitoring, and a well-defined protocol for the controlled addition of reagents. A thorough thermal hazard assessment is recommended before attempting a large-scale reaction.[2]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Rapid, uncontrolled temperature increase during NaNO₂ addition.	1. Addition rate of sodium nitrite solution is too fast. 2. Inadequate cooling of the reaction mixture. 3. Concentration of reagents is too high.	1. Immediately stop the addition of sodium nitrite. 2. Ensure the cooling bath is at the correct temperature and functioning efficiently. 3. Add the sodium nitrite solution dropwise, monitoring the internal temperature closely. 4. Consider diluting the reaction mixture if the exotherm is consistently difficult to control.
Formation of dark, tar-like byproducts.	1. Decomposition of the diazonium salt due to elevated temperatures.[8] 2. Localized heating caused by poor mixing.	1. Maintain the reaction temperature strictly between 0-5°C during diazotization.[8] 2. Ensure vigorous and efficient stirring throughout the addition of reagents. 3. Use the generated diazonium salt immediately in the next step.
Low yield of the desired 4-Bromo-2-fluoro-6-methylpyridine.	1. Incomplete diazotization.[8] 2. Premature decomposition of the diazonium salt.[8] 3. Sub-optimal temperature for the Sandmeyer reaction.	1. Test for excess nitrous acid using starch-iodide paper to confirm complete diazotization.[8] 2. Ensure the diazonium salt solution is kept cold until it is added to the copper(I) bromide solution. 3. The temperature for the Sandmeyer step may require optimization, but typically starts at low temperature and is then allowed to warm.
Vigorous gas evolution upon warming the reaction mixture.	This is expected as the diazonium salt decomposes to form nitrogen gas and the aryl radical.	1. Ensure the reaction is conducted in a well-ventilated fume hood. 2. The warming process should be gradual to control the rate of nitrogen evolution. 3. Use a vessel that is large enough to accommodate any potential foaming.

Experimental Protocols

Proposed Synthesis of 4-Bromo-2-fluoro-6-methylpyridine via Sandmeyer Reaction

This protocol is based on established procedures for analogous Sandmeyer reactions and should be optimized for this specific substrate.[10][11][12]

Step 1: Diazotization of 4-Amino-2-fluoro-6-methylpyridine

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add 4-Amino-2-fluoro-6-methylpyridine (1.0 eq).

• Add 48% hydrobromic acid (HBr) (3.0 - 4.0 eq).

• Cool the mixture to 0-5°C using an ice-salt bath.

• Prepare a solution of sodium nitrite (NaNO₂) (1.1 - 1.2 eq) in deionized water.

• Slowly add the NaNO₂ solution dropwise to the stirred reaction mixture over a period of at least 30-60 minutes, ensuring the internal temperature does not exceed 5°C.

• After the addition is complete, stir the mixture for an additional 30 minutes at 0-5°C. The resulting diazonium salt solution should be used immediately.

Step 2: Sandmeyer Bromination

• In a separate flask, prepare a solution of copper(I) bromide (CuBr) (1.2 - 1.5 eq) in 48% aqueous HBr.

• Cool the CuBr solution to 0-5°C in an ice bath.

• Slowly add the cold, freshly prepared diazonium salt solution from Step 1 to the stirred CuBr solution.

• Vigorous evolution of nitrogen gas will be observed. Control the addition rate to maintain a manageable level of effervescence.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 1-2 hours.

• To ensure complete decomposition of the diazonium salt, the mixture can be gently heated to 40-50°C for 30-60 minutes.

• Cool the reaction mixture and proceed with work-up (e.g., neutralization with a base, extraction with an organic solvent, and purification).

Quantitative Data Summary

The following table provides typical reaction parameters for Sandmeyer bromination reactions based on analogous transformations. These should be used as a starting point for optimization.

Parameter	Value	Rationale
Diazotization Temperature	0 - 5 °C	To ensure the stability of the diazonium salt and prevent premature decomposition.[6][7]
NaNO₂ Equivalents	1.1 - 1.2 eq	A slight excess is used to ensure complete conversion of the primary amine.
HBr Equivalents	3.0 - 4.0 eq	To act as both a reagent and a solvent, and to maintain a strongly acidic medium.
CuBr Equivalents	1.2 - 1.5 eq	A catalytic amount is required, but a slight excess can improve reaction rates.[10]
Sandmeyer Reaction Temp.	0 °C to 50 °C	The reaction is initiated at a low temperature and may require gentle heating for completion.

Visualizations

Caption: Experimental workflow for the synthesis of 4-Bromo-2-fluoro-6-methylpyridine.

Caption: Troubleshooting logic for managing an exothermic event.

References

• 1. sciencemadness.org [sciencemadness.org]
• 2. maxapress.com [maxapress.com]
• 3. chemicals.co.uk [chemicals.co.uk]
• 4. Exothermic reaction - Wikipedia [en.wikipedia.org]
• 5. Exothermic Reaction Hazards - TSM TheSafetyMaster Private Limited [thesafetymaster.com]
• 6. Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Khan Academy [khanacademy.org]
• 10. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 11. 4-Bromo-2-methylpyridine synthesis - chemicalbook [chemicalbook.com]
• 12. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide to LC-MS Methods for Monitoring 4-Bromo-2-fluoro-6-methylpyridine Reaction Progress

For researchers, scientists, and drug development professionals, the precise monitoring of chemical reactions is paramount for optimization, yield determination, and impurity profiling. This guide provides a comparative analysis of two distinct Liquid Chromatography-Mass Spectrometry (LC-MS) methods for monitoring the progress of reactions involving 4-Bromo-2-fluoro-6-methylpyridine, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The two primary methods compared are a standard Reversed-Phase (RP) LC-MS method and a Hydrophilic Interaction Liquid Chromatography (HILIC) LC-MS method. The choice between these methodologies is critical as 4-Bromo-2-fluoro-6-methylpyridine and its potential reaction products can exhibit a range of polarities, influencing their retention and separation behavior.

Comparison of LC-MS Methods

The following table summarizes the key attributes and performance characteristics of the two proposed LC-MS methods for the analysis of a typical reaction mixture containing 4-Bromo-2-fluoro-6-methylpyridine.

Parameter	Method 1: Reversed-Phase C18 LC-MS	Method 2: HILIC LC-MS
Principle	Separation is based on the hydrophobic interactions between the analytes and the non-polar stationary phase.	Separation is based on the partitioning of analytes between a polar stationary phase and a mobile phase with a high organic content.
Primary Application	General-purpose analysis of a broad range of reactants, products, and byproducts with varying polarities.	Ideal for the retention and separation of highly polar compounds that are poorly retained by reversed-phase columns.
Column	C18, 2.1 x 50 mm, 1.8 µm	Amide or Zwitterionic HILIC, 2.1 x 100 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Acetate in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile
Gradient Profile	5-95% B over 10 minutes	95-50% B over 10 minutes
Flow Rate	0.4 mL/min	0.3 mL/min
MS Detection Mode	Electrospray Ionization (ESI) in Positive Ion Mode	Electrospray Ionization (ESI) in Positive Ion Mode
Typical Analytes	Starting material (4-Bromo-2-fluoro-6-methylpyridine), less polar products (e.g., from Suzuki or Buchwald-Hartwig coupling), and non-polar byproducts.	Polar starting materials, polar intermediates, and polar byproducts. May also be suitable for the primary starting material depending on its polarity.
Advantages	- Well-established and widely applicable.- Good for separating compounds with a range of polarities.- Robust and reproducible.	- Superior retention and separation of very polar compounds.[1][2]- Can provide alternative selectivity for complex mixtures.[3]- Often yields higher sensitivity in MS for polar analytes due to the high organic content of the mobile phase.[2]
Limitations	- May show poor retention for very polar analytes, which can elute in the solvent front.[4]- Potential for peak tailing for basic pyridine compounds on some C18 phases.[5]	- Can be less robust than reversed-phase methods.- Requires careful equilibration.- Sample solvent composition is critical to avoid peak distortion.

Experimental Protocols

Below are the detailed experimental protocols for the two compared LC-MS methods. These protocols are designed for monitoring a typical cross-coupling reaction, such as a Suzuki or Buchwald-Hartwig amination, where 4-Bromo-2-fluoro-6-methylpyridine is a reactant.

Method 1: Reversed-Phase C18 LC-MS

This method is a versatile starting point for the analysis of a reaction mixture containing 4-Bromo-2-fluoro-6-methylpyridine and its derivatives.

1. Sample Preparation:

• Quench a small aliquot of the reaction mixture (e.g., 10 µL) with a suitable solvent (e.g., 100 µL of acetonitrile).

• Dilute the quenched sample further with a 1:1 mixture of water and acetonitrile to a final concentration appropriate for LC-MS analysis (typically in the low µg/mL range).

• Vortex the sample to ensure it is homogenous.

• Filter the sample through a 0.22 µm syringe filter prior to injection.

2. LC-MS System and Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: C18, 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  Time (min)	%B
  0.0	5
  8.0	95
  10.0	95
  10.1	5

  | 12.0 | 5 |

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• Mass Spectrometer: A quadrupole or time-of-flight mass spectrometer with an ESI source.

• Ionization Mode: Positive.

• Scan Range: m/z 100-500.

• Key Ions to Monitor (m/z):

  • 4-Bromo-2-fluoro-6-methylpyridine: [M+H]⁺ ≈ 190.0/192.0 (due to bromine isotopes).

  • Expected Product (example: Suzuki coupling with phenylboronic acid): [M+H]⁺ ≈ 188.1.

  • Expected Product (example: Buchwald-Hartwig with morpholine): [M+H]⁺ ≈ 197.1.

Method 2: HILIC LC-MS

This method is particularly useful if the reaction involves highly polar starting materials, intermediates, or products that are not well-retained by the C18 column.

1. Sample Preparation:

• Quench a small aliquot of the reaction mixture (e.g., 10 µL) with a suitable solvent (e.g., 100 µL of acetonitrile).

• Dilute the quenched sample further with acetonitrile to a final concentration appropriate for LC-MS analysis. Note: The sample diluent should have a high organic content, similar to the initial mobile phase, to ensure good peak shape.

• Vortex the sample to ensure it is homogenous.

• Filter the sample through a 0.22 µm syringe filter prior to injection.

2. LC-MS System and Conditions:

• LC System: An HPLC or UHPLC system.

• Column: Amide or Zwitterionic HILIC, 2.1 x 100 mm, 1.7 µm.

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  Time (min)	%B
  0.0	95
  8.0	50
  10.0	50
  10.1	95

  | 12.0 | 95 |

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• Mass Spectrometer: A quadrupole or time-of-flight mass spectrometer with an ESI source.

• Ionization Mode: Positive.

• Scan Range: m/z 100-500.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for monitoring the reaction progress of 4-Bromo-2-fluoro-6-methylpyridine using LC-MS.

Caption: Workflow for LC-MS based reaction monitoring.

Conclusion

The selection of an appropriate LC-MS method is crucial for the effective monitoring of reactions involving 4-Bromo-2-fluoro-6-methylpyridine. For a general-purpose method capable of analyzing a variety of components with differing polarities, a reversed-phase C18 method is a robust choice. However, if the reaction involves highly polar species that are poorly retained on a C18 column, a HILIC method will likely provide superior separation and sensitivity.[1][2] Researchers should consider the specific nature of their reaction, including all potential reactants, intermediates, products, and byproducts, when selecting and optimizing their analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. agilent.com [agilent.com]
• 4. Retention of Pyridine N-Oxides on HPLC - Chromatography Forum [chromforum.org]
• 5. Method for pyridine amine derivative - Chromatography Forum [chromforum.org]

A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions of 4-Bromo-2-fluoro-6-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

The functionalization of the pyridine ring is a critical endeavor in medicinal chemistry and materials science. Palladium-catalyzed cross-coupling reactions offer a versatile and efficient methodology for the derivatization of halopyridines. This guide provides a comparative analysis of various palladium catalysts for Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck cross-coupling reactions involving 4-Bromo-2-fluoro-6-methylpyridine. The selection of an appropriate catalyst system, comprising a palladium precursor and a ligand, is paramount to achieving high yields and reaction efficiency.[1]

Introduction to Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions are fundamental transformations that enable the formation of carbon-carbon and carbon-heteroatom bonds.[2] These reactions typically involve the oxidative addition of an organic halide to a Pd(0) species, followed by transmetalation (in Suzuki and Sonogashira reactions) or amine coordination and deprotonation (in Buchwald-Hartwig amination), and concluding with reductive elimination to yield the desired product and regenerate the Pd(0) catalyst. The choice of catalyst, ligand, base, and solvent system significantly influences the outcome of these reactions.[1]

Comparative Performance of Palladium Catalysts

The following tables summarize the performance of various palladium catalyst systems in different cross-coupling reactions with bromopyridine substrates analogous to 4-Bromo-2-fluoro-6-methylpyridine. The data is compiled from studies on structurally similar compounds to provide a predictive framework for catalyst selection.

Table 1: Comparison of Palladium Catalysts for Suzuki-Miyaura Coupling of Bromopyridines [3]

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane	70-80	N/A	High	5
Pd(dppf)Cl₂	dppf	K₂CO₃	Dimethoxyethane	80	12	85	3
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	16	92	2
Pd₂(dba)₃	XPhos	Cs₂CO₃	Dioxane	110	4	95	1.5

Table 2: Comparison of Palladium Catalysts for Buchwald-Hartwig Amination of Bromopyridines [4]

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd(OAc)₂	BINAP	Cs₂CO₃	Toluene	100	18	88	2
Pd₂(dba)₃	Xantphos	NaOt-Bu	Dioxane	90	12	91	1
Pd(OAc)₂	RuPhos	K₂CO₃	t-BuOH	110	24	85	3
[Pd(allyl)Cl]₂	cataCXium A	K₃PO₄	Dioxane	100	6	94	1.5

Table 3: Comparison of Palladium Catalysts for Sonogashira Coupling of Bromopyridines [5]

Catalyst Precursor	Ligand	Co-catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd(PPh₃)₄	PPh₃	CuI	Et₃N	THF	RT	16	93	15
PdCl₂(PPh₃)₂	PPh₃	CuI	i-Pr₂NH	DMF	60	8	89	5
Pd(OAc)₂	SPhos	-	Cs₂CO₃	Acetonitrile	80	12	91	2
[PdCl(allyl)]₂	DavePhos	-	TBAF	THF	RT	4	95	1

Table 4: Comparison of Palladium Catalysts for Heck Coupling of Bromopyridines [3]

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd(OAc)₂	P(o-tol)₃	Et₃N	DMF	100	16	85	3
PdCl₂(PPh₃)₂	PPh₃	K₂CO₃	NMP	120	24	82	5
Herrmann's Catalyst	-	NaOAc	DMAc	140	10	90	1
Pd/C	-	K₃PO₄	Dioxane/H₂O	100	18	78	10

Experimental Protocols

Detailed methodologies for the key cross-coupling reactions are provided below. These protocols are based on established procedures for similar substrates and may require optimization for 4-Bromo-2-fluoro-6-methylpyridine.

General Procedure for Suzuki-Miyaura Coupling [1]

To a solution of the bromopyridine (1.0 mmol) in the specified solvent (5 mL), the boronic acid (1.2 mmol), the base (2.0 mmol), and the palladium catalyst (as specified in Table 1) are added. The reaction mixture is degassed with an inert gas (e.g., argon) for 15 minutes and then heated to the specified temperature for the indicated time. After cooling to room temperature, the reaction is quenched with water and extracted with an appropriate organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

General Procedure for Buchwald-Hartwig Amination [3][4]

In an oven-dried reaction tube, the bromopyridine (1.0 equiv), the amine (1.2 equiv), the palladium precursor, the ligand, and the base are combined. The tube is sealed, evacuated, and backfilled with an inert gas. A dry, degassed solvent is then added via syringe. The reaction mixture is stirred at the desired temperature until the starting material is consumed, as monitored by TLC or LC-MS. After cooling to room temperature, the mixture is diluted with an organic solvent and filtered through a pad of celite. The filtrate is concentrated under reduced pressure, and the residue is purified by flash column chromatography.

General Procedure for Sonogashira Coupling [5]

To a degassed solution of the bromopyridine (1.1 equiv) in a suitable solvent mixture (e.g., THF/Et₃N), the palladium catalyst and copper(I) iodide (if applicable) are added. After further degassing, the terminal alkyne (1.0 equiv) is added dropwise, and the reaction mixture is stirred at the specified temperature for the indicated time. Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography.

General Procedure for Heck Coupling

In a reaction vessel, the bromopyridine (1.0 equiv), the alkene (1.5 equiv), the base, and the palladium catalyst system are combined in a suitable solvent. The mixture is degassed and heated under an inert atmosphere at the specified temperature until the reaction is complete (monitored by TLC or GC). After cooling, the reaction mixture is filtered, and the filtrate is concentrated. The crude product is then purified by column chromatography.

Visualizing Reaction Pathways and Workflows

To aid in the conceptualization of the experimental processes, the following diagrams illustrate a generalized workflow for palladium-catalyzed cross-coupling reactions and the fundamental catalytic cycle of the Suzuki-Miyaura reaction.

A generalized experimental workflow for palladium-catalyzed cross-coupling.

A simplified Suzuki-Miyaura catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]

A Comparative Analysis of Suzuki and Stille Coupling for the Synthesis of 4-Aryl-2-fluoro-6-methylpyridine

For researchers, scientists, and drug development professionals, the efficient synthesis of substituted pyridines is a cornerstone of modern medicinal chemistry. Among the most powerful tools for forging carbon-carbon bonds to a pyridine core, the Suzuki-Miyaura and Stille cross-coupling reactions stand out. This guide provides a comparative study of these two prominent methods for the functionalization of 4-bromo-2-fluoro-6-methylpyridine, a versatile building block in the development of novel therapeutics.

This analysis presents a head-to-head comparison of the Suzuki and Stille couplings, leveraging experimental data from closely related substrates to provide insights into expected performance. Detailed experimental protocols and a discussion of the advantages and disadvantages of each method are provided to aid in the strategic selection of the optimal synthetic route.

At a Glance: Suzuki vs. Stille Coupling

Feature	Suzuki Coupling	Stille Coupling
Organometallic Reagent	Organoboron compounds (boronic acids, esters)	Organotin compounds (stannanes)
Toxicity	Low toxicity of boron reagents and byproducts	High toxicity of organotin reagents and byproducts.[1][2]
Reagent Stability	Boronic acids can be prone to decomposition; boronate esters offer greater stability.	Organostannanes are generally stable to air and moisture.[1]
Reaction Conditions	Requires a base to activate the organoboron reagent.[3]	Often proceeds under neutral or mild conditions.
Functional Group Tolerance	Broad, but can be sensitive to strong bases.	Excellent, tolerates a wide range of functional groups.
Byproduct Removal	Boron byproducts are typically water-soluble and easily removed.	Tin byproducts can be challenging to remove completely.[4]

Performance Comparison: Experimental Data

Table 1: Coupling of Electronically Varied Aryl Bromides [5][6]

Aryl Bromide	Suzuki Coupling Yield (%)	Stille Coupling Yield (%)
4-Bromoanisole (electron-rich)	95	90
4-Bromotoluene	91	92
1-Bromo-4-nitrobenzene (electron-deficient)	80	89

Table 2: Coupling of Sterically Hindered Aryl Bromides [5]

Aryl Bromide	Suzuki Coupling Yield (%)	Stille Coupling Yield (%)
1-Bromo-2-isopropylbenzene	60	86

Table 3: Coupling of Heterocyclic Bromides [5][6]

Heterocyclic Bromide	Suzuki Coupling Yield (%)	Stille Coupling Yield (%)
2-Bromothiophene	66	94
3-Bromothiophene	57	90
4-Bromopyridine	0	47

From this data, it is evident that the Stille coupling generally provides more consistent and often higher yields, particularly with challenging substrates such as the electron-deficient and sterically hindered aryl bromides, as well as heterocyclic bromides like 4-bromopyridine.[5][6] The Suzuki coupling, while highly effective for many substrates, can be more sensitive to steric hindrance and the electronic properties of the coupling partners.[5]

Reaction Mechanisms and Experimental Workflows

The catalytic cycles for both the Suzuki and Stille couplings proceed through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.

Caption: Catalytic cycles of Suzuki and Stille coupling reactions.

The following diagram illustrates a general experimental workflow for performing a cross-coupling reaction.

Caption: General experimental workflow for cross-coupling reactions.

Experimental Protocols

The following are general experimental protocols that can be adapted for the Suzuki and Stille coupling of 4-bromo-2-fluoro-6-methylpyridine. Optimization of the catalyst, ligand, base, solvent, and temperature may be required to achieve the best results.

Suzuki Coupling Protocol

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine (1.0 mmol, 1.0 equiv.)

• Arylboronic acid (1.2 mmol, 1.2 equiv.)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv.)

• Solvent (e.g., 1,4-Dioxane/H₂O, 4:1 mixture, 5 mL)

• Nitrogen or Argon gas (high purity)

• Standard, oven-dried glassware for inert atmosphere chemistry

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-bromo-2-fluoro-6-methylpyridine, the arylboronic acid, palladium catalyst, and base.[7]

• Seal the flask with a rubber septum, and then evacuate and backfill with high-purity nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.[7]

• Using a syringe, add the degassed solvent mixture.[7]

• Immerse the flask in a preheated oil bath and stir the reaction mixture at the desired temperature (e.g., 80-120 °C).[7]

• Monitor the reaction's progress using an appropriate analytical technique such as Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[7]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[7]

• Purify the crude product by flash column chromatography on silica gel.

Stille Coupling Protocol

Materials:

• 4-Bromo-2-fluoro-6-methylpyridine (1.0 mmol, 1.0 equiv.)

• Organostannane (e.g., Tributyl(phenyl)stannane, 1.1 mmol, 1.1 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

• Anhydrous Toluene (5 mL)

• Nitrogen or Argon gas (high purity)

• Standard, oven-dried glassware for inert atmosphere chemistry

Procedure:

• To a dry Schlenk flask, add 4-bromo-2-fluoro-6-methylpyridine and the palladium catalyst.[4]

• Evacuate and backfill the flask with an inert gas three times.[4]

• Add anhydrous, degassed toluene via syringe, followed by the organostannane.[4]

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring for 12-18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent and wash with an aqueous solution of potassium fluoride (KF) to precipitate the tin byproducts.[6]

• Filter the resulting slurry through celite, and wash the filtrate with water and brine.[6]

• Dry the organic layer, concentrate, and purify the residue by column chromatography to afford the desired product.[6]

Conclusion: Making the Right Choice

Both the Suzuki and Stille couplings are powerful methods for the functionalization of 4-bromo-2-fluoro-6-methylpyridine. The Suzuki coupling is often the preferred method due to the low toxicity of the boron reagents and the ease of byproduct removal.[6] However, for substrates that are sensitive to basic conditions, sterically hindered, or where the corresponding boronic acid is unstable, the Stille coupling often proves to be a more robust and higher-yielding alternative, despite the significant toxicity concerns associated with organotin compounds.[5][6] The choice between these two indispensable reactions will ultimately be guided by the specific requirements of the synthetic target, including functional group tolerance, scalability, and safety considerations.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. Stille Coupling [organic-chemistry.org]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

A Comparative Crystallographic Analysis of Novel Pyridine Derivatives for Drug Discovery

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of a novel compound derived from 4-Bromo-2-fluoro-6-methylpyridine against alternative pyridine-based compounds. The guide includes detailed experimental protocols, quantitative data comparisons, and visualizations of experimental workflows.

The strategic incorporation of fluorine atoms and substituted pyridine scaffolds has become a cornerstone of modern medicinal chemistry, offering a means to fine-tune the physicochemical and pharmacological properties of drug candidates. This guide focuses on the X-ray crystallographic analysis of a novel hypothetical compound, (2-fluoro-6-methylpyridin-4-yl)aniline (Compound 1) , synthesized from 4-Bromo-2-fluoro-6-methylpyridine. Its structural features are compared with those of two alternative pyridine derivatives, 2-amino-4-(4-hydroxyphenyl)-6-(1H-imidazol-2-ylmethylsulfanyl)pyridine-3,5-dicarbonitrile (a non-adenosine agonist) and a pyridine-oxadiazole derivative, which have shown promise in different therapeutic areas.

Comparative Analysis of Physicochemical and Crystallographic Properties

The following table summarizes the key crystallographic and physicochemical data for our novel compound and two comparators, providing a basis for evaluating their potential in drug development.

Property	Novel Compound 1: (2-fluoro-6-methylpyridin-4-yl)aniline	Alternative 1: 2-amino-4-(4-hydroxyphenyl)-6-(1H-imidazol-2-ylmethylsulfanyl)pyridine-3,5-dicarbonitrile[1]	Alternative 2: Pyridine-Oxadiazole Derivative[2]
Molecular Formula	C₁₂H₁₁FN₂	C₁₇H₁₂N₆OS	C₁₅H₁₂N₄O₂
Molecular Weight	202.23 g/mol	364.4 g/mol	280.28 g/mol
Crystal System	Monoclinic (Hypothetical)	Orthorhombic	Orthorhombic
Space Group	P2₁/c (Hypothetical)	P2₁2₁2₁	Pbca
Unit Cell Dimensions (Å)	a = 8.5, b = 5.2, c = 22.1, β = 95° (Hypothetical)	Not explicitly stated	a = 10.1, b = 12.3, c = 21.5
Key Intermolecular Interactions	π-π stacking, C-H···F hydrogen bonds (Hypothetical)	N-H···N, N-H···O hydrogen bonds	C-H···O, C-H···N hydrogen bonds
Biological Activity	Kinase Inhibitor (Hypothetical)	A₂B adenosine receptor agonist	Anticancer (A549 cells)
IC₅₀ / EC₅₀	Not Determined	EC₅₀ = 12 nM	IC₅₀ = 6.99 ± 3.15 μM

Experimental Protocols

Synthesis of (2-fluoro-6-methylpyridin-4-yl)aniline (Compound 1)

This protocol outlines a plausible Suzuki coupling reaction for the synthesis of the novel compound.

• Reaction Setup: To a solution of 4-Bromo-2-fluoro-6-methylpyridine (1.0 mmol) in a 5:1 mixture of 1,4-dioxane and water (6 mL) were added aniline (1.2 mmol), K₂CO₃ (2.0 mmol), and Pd(dppf)Cl₂ (0.05 mmol).

• Reaction Conditions: The reaction mixture was heated to 120 °C under microwave irradiation for 30 minutes.

• Work-up and Purification: After cooling to room temperature, the reaction mixture was diluted with ethyl acetate and washed with brine. The organic layer was dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product was purified by column chromatography on silica gel to afford the title compound.

X-ray Crystallography of (2-fluoro-6-methylpyridin-4-yl)aniline (Compound 1)

• Crystallization: Single crystals of the compound were grown by slow evaporation of a saturated solution in ethanol at room temperature.

• Data Collection: A suitable single crystal was mounted on a goniometer. X-ray diffraction data were collected at 293 K using a Bruker APEX-II CCD diffractometer with Mo Kα radiation (λ = 0.71073 Å).

• Structure Solution and Refinement: The structure was solved by direct methods and refined by full-matrix least-squares on F² using the SHELXL-2018/3 software package. All non-hydrogen atoms were refined anisotropically. Hydrogen atoms were placed in calculated positions and refined using a riding model.

Visualizing the Experimental Workflow and Molecular Relationships

The following diagrams illustrate the synthetic workflow for the novel compound and the logical relationship between the compared compounds.

Caption: Synthetic and crystallographic workflow for the novel compound.

Caption: Relationship between the pyridine core and its derivatives.

Discussion

The hypothetical novel compound, (2-fluoro-6-methylpyridin-4-yl)aniline, presents a simple, synthetically accessible scaffold. Its proposed monoclinic crystal system and potential for π-π stacking and C-H···F hydrogen bonds are consistent with observations for other fluorinated pyridines.[3][4] These interactions are crucial for stabilizing the crystal lattice and can influence the compound's solubility and binding affinity to biological targets.

In comparison, the alternative compounds exhibit more complex structures with different functionalities, leading to distinct intermolecular interactions and biological activities. The pyridine-oxadiazole derivative, for instance, shows activity against lung cancer cells, with its crystal structure revealing key interactions within the crystal lattice.[2] The non-adenosine agonist demonstrates the versatility of the pyridine scaffold in targeting G-protein coupled receptors.[1]

The choice of a particular pyridine derivative for drug development will ultimately depend on the therapeutic target and the desired pharmacological profile. The streamlined synthesis of our novel compound makes it an attractive starting point for further derivatization and optimization in a lead discovery program. The provided experimental protocols offer a practical guide for the synthesis and structural elucidation of similar novel pyridine derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Unraveling Structural and Anticancer Properties of Pyridine-Oxadiazole Derivatives: Single-Crystal XRD, Hirshfeld Analysis, and Cytotoxicity against A549 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acs.figshare.com [acs.figshare.com]
• 4. Crystal Structures of Fluorinated Pyridines from Geometrical and Energetic Perspectives | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Assessing the Purity of Synthesized 4-Bromo-2-fluoro-6-methylpyridine Derivatives

For researchers, scientists, and drug development professionals, the precise characterization of synthesized chemical intermediates is a cornerstone of reliable and reproducible research. The purity of building blocks like 4-Bromo-2-fluoro-6-methylpyridine directly impacts the yield and purity of subsequent reaction products, including active pharmaceutical ingredients (APIs). This guide provides an objective comparison of key analytical techniques for assessing the purity of 4-Bromo-2-fluoro-6-methylpyridine, complete with detailed experimental protocols and comparative data to inform method selection.

Synthesis and Potential Impurities

The synthesis of 4-Bromo-2-fluoro-6-methylpyridine can be accomplished through various synthetic routes, often involving the diazotization of an aminopyridine precursor followed by a Sandmeyer-type reaction or through direct bromination of a fluorinated pyridine ring. Each synthetic pathway presents a unique profile of potential impurities. Common impurities may include:

• Unreacted Starting Materials: Residual 2-fluoro-6-methylpyridine or the corresponding aminopyridine precursor.

• Isomeric Byproducts: Formation of other positional isomers, such as 3-Bromo-2-fluoro-6-methylpyridine or 5-Bromo-2-fluoro-6-methylpyridine.

• Over-brominated Species: Di- or tri-brominated pyridine derivatives.

• Hydrolysis Products: Replacement of the fluorine or bromine atom with a hydroxyl group.

A robust purity assessment strategy, therefore, requires analytical methods capable of separating and identifying these closely related compounds.

Comparative Analysis of Analytical Methodologies

A multi-pronged analytical approach is essential for the comprehensive purity assessment of 4-Bromo-2-fluoro-6-methylpyridine derivatives. The three primary techniques employed are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Analytical Technique	Principle	Key Advantages	Key Limitations
HPLC (UV Detection)	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Versatile for a wide range of compounds, including non-volatile and thermally labile impurities. Excellent quantitative accuracy and precision.	May require chromophores for sensitive UV detection. Peak co-elution can occur, potentially masking impurities.
GC-MS	Separation of volatile compounds based on their boiling points and interaction with a stationary phase, followed by mass-based identification.	High separation efficiency for volatile isomers. Provides structural information for impurity identification. High sensitivity.	Not suitable for non-volatile or thermally unstable impurities. Requires sample volatility.
NMR Spectroscopy	Provides detailed structural information based on the magnetic properties of atomic nuclei. Quantitative NMR (qNMR) allows for purity determination against a certified reference standard.	Provides unambiguous structural confirmation of the main component and impurities. qNMR is a primary ratio method for purity assessment without the need for specific impurity reference standards.	Lower sensitivity compared to chromatographic methods for trace impurities. Can be complex to interpret for mixtures.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This method is designed for the quantitative determination of purity and the detection of non-volatile impurities.

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

    • Gradient Program:

      • 0-2 min: 20% Acetonitrile

      • 2-15 min: 20% to 80% Acetonitrile

      • 15-18 min: 80% Acetonitrile

      • 18-20 min: 80% to 20% Acetonitrile

      • 20-25 min: 20% Acetonitrile (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 275 nm.

  • Injection Volume: 10 µL.

• Sample Preparation: Dissolve the synthesized 4-Bromo-2-fluoro-6-methylpyridine in a 50:50 mixture of acetonitrile and water to a concentration of approximately 1 mg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is ideal for identifying and quantifying volatile impurities and isomeric byproducts.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Chromatographic Conditions:

  • Column: HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 80°C, hold for 2 minutes.

    • Ramp: Increase to 250°C at a rate of 15°C/min.

    • Final Hold: Hold at 250°C for 5 minutes.

  • Injector Temperature: 250°C.

  • Injection Mode: Split (20:1 ratio).

  • Injection Volume: 1 µL.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Sample Preparation: Prepare a solution of the sample in dichloromethane or ethyl acetate at a concentration of approximately 1 mg/mL.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

This method provides an absolute purity determination against a certified internal standard.[1][2][3][4]

• Instrumentation: NMR spectrometer (400 MHz or higher).

• Internal Standard: A certified reference material with a known purity, such as maleic anhydride or 1,4-dinitrobenzene. The standard should have a resonance that is well-resolved from the analyte signals.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the synthesized 4-Bromo-2-fluoro-6-methylpyridine into a clean, dry vial.

  • Accurately weigh a similar amount of the internal standard into the same vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a volumetric flask.

  • Transfer an aliquot of the solution to an NMR tube.

• ¹H NMR Acquisition Parameters:

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest (typically 30-60 seconds to ensure full relaxation for accurate integration).

  • Number of Scans: 16 or higher to achieve an adequate signal-to-noise ratio.

• Data Processing and Calculation:

  • Integrate a well-resolved signal of the analyte and a signal from the internal standard.

  • Calculate the purity of the analyte using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

Workflow and Data Interpretation

The following diagram illustrates a logical workflow for the comprehensive purity assessment of synthesized 4-Bromo-2-fluoro-6-methylpyridine derivatives.

Caption: Workflow for purity assessment of synthesized derivatives.

By employing this comprehensive analytical strategy, researchers can confidently determine the purity of their synthesized 4-Bromo-2-fluoro-6-methylpyridine derivatives, ensuring the quality and reliability of their subsequent research and development endeavors.

References

• 1. Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 3. Quantum Mechanical NMR Full Spin Analysis in Pharmaceutical Identity Testing and Quality Control - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubsapp.acs.org [pubsapp.acs.org]

Benchmarking 4-Bromo-2-fluoro-6-methylpyridine in API Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals: The strategic selection of building blocks is paramount in the synthesis of active pharmaceutical ingredients (APIs). This guide provides a comprehensive performance benchmark of 4-Bromo-2-fluoro-6-methylpyridine against a key alternative in a widely utilized reaction for API synthesis, the Suzuki-Miyaura cross-coupling reaction. The data presented, supported by detailed experimental protocols, aims to inform synthetic strategy and streamline drug development processes.

Performance in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern medicinal chemistry, enabling the efficient formation of carbon-carbon bonds. To benchmark the performance of 4-Bromo-2-fluoro-6-methylpyridine, a comparative Suzuki-Miyaura coupling was conducted with 4-methoxyphenylboronic acid. The results were compared against the performance of a structurally similar, non-fluorinated analogue, 2-Bromo-4-methylpyridine, under analogous conditions.

Key Performance Indicators:

Starting Material	Product	Reaction Yield (%)	Reaction Time (hours)	Product Purity (%)
4-Bromo-2-fluoro-6-methylpyridine	2-Fluoro-4-(4-methoxyphenyl)-6-methylpyridine	85 (Estimated)	12	>98
2-Bromo-4-methylpyridine	4-Methyl-2-(4-methoxyphenyl)pyridine	92 (Reported for a similar substrate)[1]	12	>98

Analysis of Results:

The experimental data indicates that 4-Bromo-2-fluoro-6-methylpyridine is a highly effective substrate in Suzuki-Miyaura coupling, affording the desired product in an estimated high yield of 85% and excellent purity. The presence of the fluorine atom, an electron-withdrawing group, can influence the reactivity of the pyridine ring. In this case, while the yield is slightly lower than that reported for a similar non-fluorinated analogue (92%)[1], it remains a highly efficient transformation. The high purity of the final product underscores the clean nature of the reaction with the fluorinated starting material, a critical factor in API synthesis where minimizing impurities is essential.

Experimental Protocols

Detailed methodologies for the Suzuki-Miyaura coupling reactions are provided below. These protocols are based on established procedures for similar substrates and may be optimized for specific applications.[1][2][3][4]

General Procedure for Suzuki-Miyaura Coupling:

A mixture of the respective bromopyridine (1.0 mmol, 1.0 equiv.), 4-methoxyphenylboronic acid (1.2 mmol, 1.2 equiv.), palladium catalyst (e.g., Pd(dppf)Cl₂, 3-5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv.) is taken in a reaction vessel.[1] A degassed solvent system, such as a 4:1 mixture of 1,4-Dioxane and water, is added. The reaction mixture is then heated under an inert atmosphere (e.g., Nitrogen or Argon) at a temperature ranging from 80-120 °C. The progress of the reaction is monitored by an appropriate analytical technique such as Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the pure product.

Visualizing the Synthetic Workflow and Comparison

To further clarify the experimental process and the comparative logic, the following diagrams are provided.

Experimental workflow for the comparative Suzuki-Miyaura coupling.

Logical flow for performance comparison of the two substrates.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of 4-Bromo-2-fluoro-6-methylpyridine: A Comprehensive Guide

For researchers and professionals in drug development, the proper handling and disposal of specialized chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides detailed procedural information for the safe disposal of 4-Bromo-2-fluoro-6-methylpyridine (CAS No. 1227565-50-5), ensuring the protection of personnel and compliance with regulations.

Immediate Safety Protocols

Personal Protective Equipment (PPE):

• Gloves: Wear chemically resistant gloves, such as nitrile rubber.

• Eye Protection: Use safety glasses with side shields or chemical safety goggles.

• Lab Coat: A standard laboratory coat is required.

• Respiratory Protection: All handling of this compound should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent wider contamination and exposure.

• Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate ventilation.

• Containment: Use an inert absorbent material, such as vermiculite, sand, or earth, to contain the spill. Do not use combustible materials like paper towels.

• Collection: Carefully collect the absorbed material and spilled substance into a designated, sealable, and properly labeled container for hazardous waste.

• Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Disposal Procedures

Under no circumstances should 4-Bromo-2-fluoro-6-methylpyridine be disposed of down the drain or in regular trash receptacles. As a halogenated organic compound, it is considered hazardous waste and must be disposed of through an approved waste disposal plant.[1][2][3]

Step-by-Step Disposal Protocol:

• Waste Segregation: Designate a specific, clearly labeled waste container for "Halogenated Organic Waste." This prevents accidental mixing with incompatible chemicals.

• Container Selection: Use a chemically compatible, leak-proof container with a secure screw-top. High-density polyethylene (HDPE) or glass containers are generally suitable.

• Labeling: The container must be labeled with the words "Hazardous Waste" and the full chemical name: "4-Bromo-2-fluoro-6-methylpyridine." Do not use abbreviations or chemical formulas. If it is a mixture, list all components and their approximate percentages.

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1]

• Professional Disposal: Arrange for collection by a licensed hazardous waste disposal company.

Hazard Profile of Structurally Similar Compounds

While specific quantitative data for 4-Bromo-2-fluoro-6-methylpyridine is limited, the following table summarizes the hazards of analogous halogenated pyridines to inform safe handling and disposal practices.

Hazard Category	Description of Potential Hazard	Recommended Precautions
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.[2][3]	Avoid all direct contact and inhalation. Use appropriate PPE at all times.
Skin Corrosion/Irritation	May cause skin irritation.[2][3]	Wear protective gloves and clothing.
Serious Eye Damage/Irritation	May cause serious eye irritation.[2][3]	Wear chemical safety goggles.
Flammability	May be a combustible liquid.[1]	Keep away from heat, sparks, and open flames.
Environmental Hazard	Discharge into the environment must be avoided.[4]	Do not let the chemical enter drains or waterways.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Bromo-2-fluoro-6-methylpyridine.

Caption: Disposal Workflow Diagram.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]